[1-(4-Methylphenyl)ethyl](pentan-3-YL)amine

Core Science & Biosynthesis

Safety data sheet (SDS) and toxicity of 1-(4-Methylphenyl)ethylamine

An In-Depth Technical Guide to the Safety and Toxicology of 1-(4-Methylphenyl)ethylamine

Introduction: A Profile of 1-(4-Methylphenyl)ethylamine

1-(4-Methylphenyl)ethylamine, a chiral amine also known as p-tolylethylamine, is a versatile organic compound with significant utility in the fields of pharmaceutical and chemical synthesis.[1][2] Its molecular structure, featuring a para-methyl-substituted benzene ring attached to an ethylamine group, makes it a valuable chiral building block in the asymmetric synthesis of various bioactive molecules.[2][3] It serves as a key intermediate in the development of pharmaceuticals, including medications targeting neurological disorders and the novel anti-glaucoma drug Y-39983.[3]

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive analysis of the safety data and toxicological profile of 1-(4-Methylphenyl)ethylamine. It moves beyond a simple recitation of facts to explain the causality behind safety protocols and to provide actionable frameworks for toxicological assessment where specific data is not yet fully established.

Compound Identification

Property	Data	Reference
Chemical Name	1-(4-Methylphenyl)ethylamine	[1]
Synonym(s)	1-p-Tolylethanamine, p-Tolylethylamine	[1]
Molecular Formula	C₉H₁₃N	[1][4]
Molecular Weight	135.21 g/mol	[1][5]
CAS Numbers	586-70-9 (racemate)[1], 4187-38-6 ((R)-isomer)[5][6], 27298-98-2 ((S)-isomer)[4]
Appearance	Colorless to pale yellow transparent liquid	[3]
Boiling Point	211-212 °C	[1]
Density	0.926 g/mL at 25 °C	[1]

| Flash Point | 85 °C (185 °F) - closed cup |[1] |

Part 1: A Deconstructive Analysis of the Safety Data Sheet (SDS)

The Safety Data Sheet is the foundational document for the safe handling of any chemical. For 1-(4-Methylphenyl)ethylamine, the SDS reveals a profile of a corrosive and acutely toxic substance that demands rigorous adherence to safety protocols.

Hazard Identification and GHS Classification

1-(4-Methylphenyl)ethylamine is classified as hazardous under the Globally Harmonized System (GHS). The primary dangers are its corrosive nature and acute toxicity upon ingestion or inhalation.[1][5] It can also cause allergic skin reactions.[4][5]

Table of GHS Hazard Classifications

Pictogram(s)	Signal Word	Hazard Class	Hazard Statement

|

| Danger | Acute Toxicity, Oral (Category 4) | H302: Harmful if swallowed[5] | | | | Acute Toxicity, Inhalation (Category 3) | H331: Toxic if inhaled[1] | | | | Skin Corrosion (Category 1B/1C) | H314: Causes severe skin burns and eye damage[5] | | | | Serious Eye Damage (Category 1) | H318: Causes serious eye damage[5] | | | | Skin Sensitization (Category 1) | H317: May cause an allergic skin reaction[5] | | | | Hazardous to the Aquatic Environment, Chronic (Category 2) | H411: Toxic to aquatic life with long lasting effects[1] |

Causality Behind the Hazards: As an amine, the compound is basic and can readily cause caustic burns upon contact with skin, eyes, and mucous membranes.[6][7] Its relatively low molecular weight and moderate lipophilicity (LogP ≈ 1.90) may facilitate absorption through the skin and respiratory tract, contributing to its systemic toxicity.[3]

Emergency First-Aid Protocols

Immediate and decisive action is critical following any exposure. The primary directive is copious irrigation with water to mitigate corrosive damage, followed by immediate medical attention.[4][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to rinse under the eyelids.[6] Seek immediate medical attention.[4]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area immediately with soap and plenty of water for at least 15 minutes.[4][8] An allergic reaction may manifest as rash, itching, or swelling.[6]

• Inhalation: Move the victim to fresh air at once.[8] If breathing has stopped or is difficult, provide artificial respiration using a pocket mask with a one-way valve; do not use the mouth-to-mouth method.[4][6] Call a physician immediately.[6]

• Ingestion: Do NOT induce vomiting.[4] Clean the mouth with water.[4] Ingestion causes severe swelling and damage to delicate tissues, with a danger of perforation.[6] Never give anything by mouth to an unconscious person and seek immediate medical assistance.[4][6]

Safe Handling, Storage, and Spill Management

Proactive measures in the laboratory are essential to prevent exposure.

• Handling: Always wear appropriate Personal Protective Equipment (PPE).[4] This compound must be handled exclusively under a chemical fume hood to avoid breathing vapors or mists.[6] Avoid all contact with eyes, skin, and clothing. Keep the substance away from open flames, hot surfaces, and other sources of ignition.[4][6]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place designated as a "Corrosives area."[4] The compound is listed as air-sensitive, necessitating secure storage.[4]

• Spill Response: In the event of a spill, evacuate the area and ensure adequate ventilation.[6] Remove all sources of ignition. Wearing full PPE, contain the spill and absorb it with an inert material (e.g., sand, vermiculite).[4][6] Collect the material into a suitable, closed container for disposal according to local, regional, and national hazardous waste regulations.[6]

SDS-guided workflow for chemical spill response.

Personal Protective Equipment (PPE)

Engineering controls like fume hoods are the primary line of defense, but a robust PPE regimen is mandatory.[9]

• Eye/Face Protection: Wear chemical safety goggles and a face shield that meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[6]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves before use and consult the manufacturer's data for breakthrough time and permeability.[4][9]

• Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes to cover all exposed skin.[9]

• Respiratory Protection: If engineering controls are insufficient, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) is required.[1] Respirator use necessitates a formal program including fit testing and medical evaluation.[9]

Part 2: Toxicological Profile and Assessment

The complete toxicological properties of 1-(4-Methylphenyl)ethylamine have not been fully investigated.[6] However, its GHS classification provides a clear warning of its potential for harm. This section summarizes the known effects and provides a standard framework for further toxicological evaluation, a critical requirement for any drug development professional considering this compound.

Known Toxicological Endpoints

The established toxicological profile is derived primarily from its hazard classifications.

• Acute Toxicity: The compound is classified as harmful if swallowed and toxic if inhaled.[1][5] Symptoms of overexposure may include headache, dizziness, nausea, and vomiting.[6] While specific LD50 (lethal dose, 50%) values are not available in the reviewed literature, these classifications suggest that significant toxicity can occur from a single, short-term exposure.

• Corrosivity/Irritation: It causes severe skin burns and serious, potentially irreversible, eye damage.[5] This is a direct result of its chemical reactivity as a basic amine.

• Sensitization: It is a known skin sensitizer, meaning that repeated contact may lead to an allergic reaction in susceptible individuals.[5][6]

Mechanistic Considerations and Chemical Analogues

While specific metabolic studies for 1-(4-Methylphenyl)ethylamine are lacking, its structure as a phenethylamine derivative allows for informed extrapolation. Phenethylamines act as central nervous system stimulants by regulating monoamine neurotransmission.[10] They can bind to trace amine-associated receptor 1 (TAAR1) and inhibit the vesicular monoamine transporter 2 (VMAT2), leading to an increase in synaptic levels of dopamine and norepinephrine.[10] It is plausible that 1-(4-Methylphenyl)ethylamine shares some of these properties.

Furthermore, as an aromatic amine, it is part of a class of compounds known for potential health hazards, including carcinogenicity and mutagenicity, often following metabolic activation in the liver.[11] Most aromatic amines are lipid-soluble and can be readily absorbed through the skin.[11]

A Framework for Experimental Toxicological Assessment

For a compound with incomplete toxicological data, a tiered or hierarchical testing strategy is scientifically and ethically appropriate. This approach begins with in vitro methods to screen for cytotoxicity before proceeding to more complex in vivo studies.

Logical workflow for assessing compound toxicity.

Protocol 1: In Vitro Basal Cytotoxicity Assessment via MTT Assay

This protocol provides a robust method for initial cytotoxicity screening, which is essential in early-stage drug development to evaluate a compound's effect on cell viability.[12][13]

Principle: This colorimetric assay is based on the ability of mitochondrial succinate dehydrogenase enzymes in viable cells to reduce the yellow tetrazolium salt [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] (MTT) into a purple formazan product.[13] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.

Methodology:

• Cell Seeding: Plate a suitable cell line (e.g., HepG2 for liver toxicity screening) in a 96-well plate at a predetermined density and allow cells to adhere and grow for 24 hours.

• Compound Preparation: Prepare a stock solution of 1-(4-Methylphenyl)ethylamine in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in the cell culture medium to achieve a range of final concentrations for testing. Include a solvent-only control.[13]

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the various concentrations of the test compound. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, add a sterile MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution in each well using a microplate spectrophotometer at a wavelength of approximately 570 nm.[14]

• Analysis: Calculate cell viability as a percentage relative to the solvent control. Plot the viability against the compound concentration (on a logarithmic scale) to generate a dose-response curve and determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Conclusion

1-(4-Methylphenyl)ethylamine is a chemical of significant value in synthetic chemistry but presents considerable hazards, including acute toxicity, severe corrosivity, and the potential for skin sensitization. A thorough understanding and strict application of the guidelines presented in its Safety Data Sheet are paramount for its safe use. While a complete toxicological profile is not yet publicly available, its classification and chemical nature demand that it be handled with the utmost care. For professionals in research and drug development, the absence of comprehensive data necessitates a cautious, evidence-based approach to toxicological assessment, beginning with validated in vitro methodologies to characterize its cytotoxic potential before any consideration for more advanced studies.

References

• Greene, N., et al. (2010). Using in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Bioorganic & Medicinal Chemistry Letters.

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

• PubChem. (n.d.). (+)-1-(4-Methylphenyl)ethylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Vinken, M. (2019). In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death. Archives of Toxicology. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. NIOSH. Retrieved from [Link]

• ACS Publications. (2022, April 10). Analysis of Organic Contaminants and In Vitro Cytotoxicity to Test the Suitability of External Organic Matter Processing. ACS Environmental Au. Retrieved from [Link]

• Gassnova. (n.d.). Test Protocol for H&ETQP Amine 4 Evaluation of Solvents – Process and Atmospheric Chemistry. Retrieved from [Link]

• VPG Sensors. (2021, August 3). SAFETY DATA SHEET. Retrieved from [Link]

• National Research Council (US) Steering Committee on Identification of Toxic and Potentially Toxic Chemicals for Consideration by the National Toxicology Program. (1984). Reference Protocols for Toxicity Testing. In Toxicity Testing: Strategies to Determine Needs and Priorities. National Academies Press (US). Retrieved from [Link]

• Ministry of Health, Saudi Arabia. (2019, May 28). First Aid - Chemical Poisoning. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Methylphenyl)ethylamine. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety. Retrieved from [Link]

• NC3Rs. (n.d.). Acute toxicity testing. Retrieved from [Link]

• Oreate AI Blog. (2026, January 7). (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study. Retrieved from [Link]

• Wikipedia. (n.d.). Phenethylamine. Retrieved from [Link]

Sources

• 1. 1-(对甲苯基)乙胺 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study - Oreate AI Blog [oreateai.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. (+)-1-(4-Methylphenyl)ethylamine | C9H13N | CID 7015756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. mdpi.com [mdpi.com]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. Phenethylamine - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
• 13. In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Solubility Profile of 1-(4-Methylphenyl)ethylamine: A Technical Guide for Process Optimization

The following technical guide details the solubility profile of 1-(4-Methylphenyl)ethylamine (also known as 1-(p-Tolyl)ethylamine ), focusing on its physicochemical behavior as a chiral resolving agent and pharmaceutical intermediate.

Executive Summary

1-(4-Methylphenyl)ethylamine (CAS: 22038-87-5 for racemate) is a critical chiral building block and resolving agent in pharmaceutical synthesis. While the free base exists as a liquid at room temperature with high lipophilicity (LogP ~1.90), its "solubility profile" of greatest technical consequence lies in the solid-liquid equilibria (SLE) of its diastereomeric salts.

This guide moves beyond basic miscibility to analyze the thermodynamic solubility of the amine's salt forms—specifically the mandelate and tartrate derivatives used in optical resolution. It provides a self-validating protocol for solubility screening, essential for optimizing enantiomeric excess (ee) and yield in drug development workflows.

Part 1: Physicochemical Characterization

Understanding the phase behavior of the free base is the prerequisite for selecting solvent systems for crystallization or extraction.

Fundamental Properties

Property	Value	Technical Implication
Physical State	Liquid (at 25°C)	"Solubility" in organics refers to miscibility; in water, it refers to partitioning.
Melting Point	< -20°C	Requires salt formation for solid-state isolation.
Boiling Point	208–212°C	High boiling point allows for solvent stripping without product loss.
LogP	~1.90	Moderate lipophilicity; extracts readily into DCM, EtOAc, or Toluene from basic aqueous phases.
pKa	~9.5 (Est.)	Protonates readily; solubility is pH-dependent.

Miscibility Profile (Free Base)

The free amine exhibits complete miscibility with most polar and non-polar organic solvents due to its alkyl-aromatic structure.

• High Miscibility: Methanol, Ethanol, Isopropanol (IPA), Ethyl Acetate, Toluene, Dichloromethane (DCM).

• Limited Solubility: Water (Sparingly soluble).

• Critical Process Parameter: In aqueous workups, the amine will partition into the organic phase at pH > 10. At pH < 4, it forms water-soluble salts (HCl, H₂SO₄).

Part 2: Solubility of Diastereomeric Salts (The Resolution Profile)

For researchers, the actionable solubility data concerns the diastereomeric salts formed during chiral resolution. The efficiency of separating the (R)- and (S)-enantiomers depends entirely on the Solubility Ratio (

) between the diastereomers in a specific solvent.

Case Study: Resolution with (S)-Mandelic Acid

The resolution of 1-(4-Methylphenyl)ethylamine is frequently achieved using (S)-Mandelic acid .[1][2] The solubility differential between the diastereomeric salts drives the separation.

Solubility Trends in Key Solvents:

Solvent System	Solubility of (S)-Amine·(S)-Mandelate (Less Soluble)	Solubility of (R)-Amine·(S)-Mandelate (More Soluble)	Resolution Efficiency
Ethanol (Pure)	Moderate	High	Medium (Good yield, lower purity)
IPA / Water (93:7)	Low (Precipitates)	High (Remains in mother liquor)	Optimal (High ee >99%)
Water	High	High	Poor (No selective crystallization)
Toluene	Very Low	Low	Poor (Gummy precipitates often form)

Expert Insight: The addition of water (7-10% v/v) to Isopropanol (IPA) acts as a "solubility switch." It increases the solubility of the more soluble diastereomer significantly while maintaining the less soluble diastereomer near its saturation point, maximizing the separation factor.

Thermodynamic Modeling (Jouyban-Acree Model)

To predict solubility in binary solvent mixtures (e.g., Ethanol + Water) without running hundreds of experiments, the Jouyban-Acree model is the industry standard for amine salts.

• : Mole fraction solubility in the mixture.
• : Mass fractions of solvents 1 and 2.
• : Solubility in pure solvents.
• : Model constants derived from minimal experimental data points (typically 3-5 points).

Part 3: Experimental Protocol (Self-Validating)

This protocol describes the Laser Monitoring Method for determining the solubility curve of the amine salt. This method is superior to gravimetric analysis for detecting the precise "Clear Point" (saturation temperature).

Materials & Setup

• Solute: 1-(4-Methylphenyl)ethylamine Mandelate Salt (Pre-synthesized).

• Solvent: Binary mixture (e.g., IPA/Water 90:10).

• Equipment: Jacketed glass vessel, overhead stirrer, laser turbidity probe (or focused beam laser + photodetector).

Workflow Diagram (DOT)

Figure 1: Laser monitoring workflow for precise solubility determination. This dynamic method captures the dissolution temperature (

) for a known mass fraction.

Step-by-Step Methodology

• Preparation: Add a known mass of the amine salt (

  ) and solvent ( ) to the vessel.[3] Calculate mass fraction .

• Equilibration: Stir at a temperature well below the expected solubility (e.g., 10°C) to ensure a stable suspension.

• Ramp: Increase temperature linearly at 0.5 K/min.

• Detection: Record the laser intensity through the solution. The Clear Point is defined as the temperature where laser transmission reaches the baseline of the pure solvent (indicating total dissolution).

• Validation: Cool the solution back down to detect the Cloud Point (nucleation). The difference between Clear and Cloud points defines the Metastable Zone Width (MSZW), critical for avoiding uncontrolled precipitation during scale-up.

Part 4: Applications in Drug Development

Chiral Resolution Logic

The solubility profile dictates the yield and optical purity.

• High Solubility Difference: Allows for "Class I" resolution (one salt precipitates, the other stays in solution).

• Low Solubility Difference: Requires "Class II" resolution (fractional crystallization), which is time-consuming and yield-inefficient.

Decision Matrix:

• If

  (Solubility Ratio) > 2.0 in Solvent X: Proceed with Solvent X.

• If

  < 1.5: Screen Binary Mixtures (e.g., add Methanol or Water).

Process Safety

• Flash Point: The free amine has a flash point of ~91°C. However, when using solvents like IPA or Toluene, the flammability of the solvent dictates the safety protocols (Class I Div 1/2).

• Thermal Stability: Avoid heating the free amine >150°C in air to prevent oxidation to the imine or N-oxide.

References

• Solubility Measurement Techniques

  • Jouyban, A. et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences.

• Thermodynamic Modeling (Jouyban-Acree)

  • Acree, W. E., & Jouyban, A. (2025). Thermodynamic Modeling of the Solubility of Salts in Mixed Aqueous-Organic Solvents. Industrial & Engineering Chemistry Research.

• Chiral Resolution of Phenylethylamines: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (General reference for amine resolution principles).

• Chemical Properties & Safety

  • PubChem. (2025).[4] 1-(4-Methylphenyl)ethylamine Compound Summary. National Library of Medicine.

• Salt Solubility Optimization: Pudipeddi, M., & Serajuddin, A. T. (2005). Trends in solubility of polymorphs: Poly-morphism and its pharmaceutical implications. Journal of Pharmaceutical Sciences.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 4. (+)-1-(4-Methylphenyl)ethylamine | C9H13N | CID 7015756 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Monograph: 1-(4-Methylphenyl)ethylamine Derivatives

Advanced Synthesis, Chiral Resolution, and Pharmacological Applications

Executive Summary

1-(4-Methylphenyl)ethylamine (also known as 4-methyl-

-methylbenzylamine) represents a privileged scaffold in medicinal chemistry and asymmetric synthesis. Structurally analogous to amphetamine, its derivatives possess significant pharmacological potential, particularly in Central Nervous System (CNS) modulation and antimicrobial activity. Furthermore, its enantiopure forms serve as critical chiral auxiliaries for the resolution of racemic acids and as ligands in asymmetric catalysis.

This technical guide moves beyond basic characterization to explore the causality of synthetic choices , self-validating resolution protocols , and the structure-activity relationships (SAR) of its bioactive derivatives.

Structural Fundamentals & Stereochemistry

The molecule features a chiral center at the benzylic position, creating two enantiomers: (R)-(+) and (S)-(-). The presence of the para-methyl group enhances lipophilicity (LogP

1.9) compared to the unsubstituted phenylethylamine, influencing blood-brain barrier (BBB) permeability and hydrophobic interactions in enzyme active sites.

Key Physicochemical Parameters

Parameter	Value	Relevance
Molecular Weight	135.21 g/mol	Fragment-based drug design (FBDD) compliant.
Boiling Point	~208°C	High thermal stability for elevated reaction temps.
Chiral Center	C	Critical for enantioselective recognition.
pKa	~9.8 (Amine)	Basic enough for stable salt formation (resolution).

Synthetic Pathways & Chiral Resolution[1][2][3][4][5][6]

High-purity derivatives require high-purity starting materials. We examine two primary routes: Classical Chemical Resolution and Biocatalytic Kinetic Resolution.

Workflow Visualization

Figure 1: Integrated workflow for synthesis, resolution, and derivatization. The chemical route utilizes diastereomeric crystallization, while the enzymatic route exploits lipase selectivity.

Protocol: Classical Resolution via (R,R)-Tartaric Acid

Rationale: This method relies on the solubility difference between the diastereomeric salts.[1] The (R)-amine/(R,R)-tartrate salt is generally less soluble in methanol than the (S)/(R,R) pair, allowing for isolation via crystallization.

Step-by-Step Methodology:

• Stoichiometry: Dissolve (R,R)-(+)-tartaric acid (0.5 - 1.0 eq) in hot methanol.

• Addition: Add racemic 1-(4-methylphenyl)ethylamine slowly. The reaction is exothermic; maintain temperature <60°C to prevent degradation.

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours. Rapid cooling traps impurities.

• Filtration: Collect the white crystalline precipitate (The R,R,R-salt).

• Liberation: Suspend the salt in water and basify with 20% NaOH to pH >12. Extract with Dichloromethane (DCM).

• Validation: Dry organic layer (MgSO4) and concentrate. Verify Enantiomeric Excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column).

Protocol: Enzymatic Kinetic Resolution (Green Chemistry)

Rationale:Candida antarctica Lipase B (CAL-B) demonstrates high stereoselectivity for amines. In an organic solvent, it catalyzes the acylation of the (R)-enantiomer (typically) leaving the (S)-amine free, or vice versa depending on the acyl donor and conditions.

• Enzyme: CAL-B (immobilized, e.g., Novozym 435).

• Acyl Donor: Ethyl methoxyacetate (preferred over ethyl acetate for faster rates).

• Solvent: MTBE or Toluene (hydrophobic solvents preserve enzyme activity).

• Mechanism: The enzyme follows a Ping-Pong Bi-Bi mechanism. The acyl donor reacts with the serine residue in the active site, forming an acyl-enzyme intermediate. The amine then attacks this intermediate. Steric hindrance in the active site filters out the non-preferred enantiomer.

Bioactive Derivatives: Schiff Bases & Metal Complexes[8][9][10][11]

The primary amine group is a versatile nucleophile. Reacting it with aldehydes yields Schiff bases (imines), which exhibit enhanced lipophilicity and metal-chelating capabilities.

Schiff Base Synthesis & Antimicrobial Potency

Schiff bases derived from 1-(4-methylphenyl)ethylamine have shown efficacy against S. aureus and E. coli. The azomethine linkage (-N=CH-) is critical for biological activity.

Synthesis Protocol:

• Reflux equimolar amounts of 1-(4-methylphenyl)ethylamine and a substituted benzaldehyde (e.g., 2-hydroxybenzaldehyde) in ethanol.

• Catalyst: Glacial acetic acid (2-3 drops).

• Time: 2–4 hours (monitor via TLC).

• Workup: Cool to precipitate the Schiff base. Recrystallize from ethanol.

Comparative Activity Data (Generalized):

Derivative Type	Substituent (R)	Target Organism	Activity (MIC)	Mechanism
Salicylaldimine	2-OH	S. aureus	High (<10 µg/mL)	Disruption of cell wall synthesis; chelation of essential trace metals.
Nitro-imine	4-NO2	E. coli	Moderate	Interference with cellular respiration.
Methoxy-imine	4-OMe	C. albicans	Low/Moderate	Ergosterol biosynthesis inhibition (presumed).

Metal Coordination (Ligand Behavior)

The Schiff bases act as bidentate ligands (N, O donors) when derived from salicylaldehyde.

• Complexes: Cu(II), Ni(II), Co(II).[2][3]

• Enhanced Activity: Metal complexes often show 2-3x higher antimicrobial activity than the free ligand due to the Overtone Concept of Cell Permeability . The metal ion reduces the polarity of the ligand (via partial sharing of positive charge), enhancing lipophilicity and penetration through the lipid membrane of pathogens.

Pharmacological Context & Safety

Structure-Activity Relationship (SAR)

1-(4-Methylphenyl)ethylamine is a ring-substituted analog of amphetamine.

• 4-Methyl Substitution: Increases selectivity for Serotonin (5-HT) and Norepinephrine (NE) release over Dopamine (DA) compared to unsubstituted amphetamine.

• Toxicity: High doses may induce serotonergic toxicity. In drug development, this moiety is often used as a "linker" or "spacer" rather than the primary pharmacophore to avoid direct psychostimulant effects.

Pathway: Monoamine Release Mechanism

Figure 2: Mechanism of action for phenethylamine-class derivatives. Interaction with TAAR1 and VMAT2 leads to increased extracellular neurotransmitter levels.

References

• Synthesis & Properties: PubChem Compound Summary for CID 7015756, (+)-1-(4-Methylphenyl)ethylamine. National Center for Biotechnology Information (2025). Link

• Enzymatic Resolution: Paetzold, J., & Bäckvall, J. E. (2005). Chemoenzymatic dynamic kinetic resolution of primary amines.[4] Journal of the American Chemical Society.[4] Link

• Schiff Base Activity: Bunu, S. J., et al. (2024).[5] Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives. Journal of Pharmaceutical and Drug Development.[5] Link

• Chiral Resolution Protocol: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Referenced concept of Tartaric Acid resolution).[6][7][8]

• Pharmacology (Amphetamine Analogs): Phenethylamine and substituted phenethylamines.[9] Wikipedia/Pharmacology Data. Link

Sources

• 1. rsc.org [rsc.org]
• 2. ijmrsti.com [ijmrsti.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Chemoenzymatic dynamic kinetic resolution of primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives [mediresonline.org]
• 6. EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast - Google Patents [patents.google.com]
• 7. stereoelectronics.org [stereoelectronics.org]
• 8. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 9. Phenethylamine - Wikipedia [en.wikipedia.org]

CAS registry number and identifiers for 1-(4-Methylphenyl)ethylamine

Identity, Synthesis, and Chiral Resolution Architectures

Executive Summary

1-(4-Methylphenyl)ethylamine (also known as

,4-Dimethylbenzylamine) represents a critical scaffold in the synthesis of chiral auxiliaries and pharmaceutical intermediates. Its structural utility lies in the benzylic amine functionality combined with a para-methyl group, which offers distinct electronic tuning compared to the unsubstituted phenethylamine parent.[1]

This guide provides a definitive reference for the molecule’s three stereochemical states—Racemic, (R), and (S)—and details a self-validating workflow for its synthesis and optical resolution. Misidentification of these isomers is a frequent cause of failure in asymmetric synthesis; therefore, precise adherence to the CAS registry identifiers below is mandatory.

Part 1: Chemical Identity & Nomenclature Matrix

The stereochemistry of 1-(4-Methylphenyl)ethylamine dictates its CAS registry number. Researchers must verify the specific isomer required for their application, as the racemic mixture is chemically distinct from the pure enantiomers in chiral environments.

Table 1: Primary Identifiers

Chemical Entity	Stereochemistry	CAS Registry No.	PubChem CID
1-(4-Methylphenyl)ethylamine	Racemic ( )	586-70-9	577386
(R)-1-(4-Methylphenyl)ethylamine	(R)-(+)	4187-38-6	7015756
(S)-1-(4-Methylphenyl)ethylamine	(S)-(-)	27298-98-2	7015759

Digital Identifiers (Racemic)

• IUPAC Name: 1-(4-methylphenyl)ethanamine[2][3]

• SMILES: CC(C1=CC=C(C)C=C1)N

• InChIKey: UZDDXUMOXKDXNE-UHFFFAOYSA-N[3]

• Molecular Formula: ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  [1][2][4][5][6][7]

• Molecular Weight: 135.21 g/mol [3][4][5][6][8]

Technical Note: The (R)-enantiomer is often designated as the (+)-isomer based on optical rotation in standard solvents (e.g., Methanol), while the (S)-enantiomer is the (-)-isomer. Always verify the specific rotation

on the Certificate of Analysis (CoA).

Part 2: Physicochemical Profiling

Accurate handling requires knowledge of the physical boundaries of the molecule. As a primary amine, it is sensitive to atmospheric carbon dioxide (forming carbamates) and oxidation.

Table 2: Physical Constants

Property	Value	Validation Context
Physical State	Colorless to pale yellow liquid	Darkening indicates oxidation.
Boiling Point	204°C – 212°C (at 760 mmHg)	Distillable under vacuum (~80°C @ 1 mmHg).
Density	0.926 – 0.940 g/mL	Phase separation in aqueous workups (floats on water).
Refractive Index ( )	1.5210	Critical purity check; <1.520 suggests solvent contamination.
Flash Point	~85°C (Closed Cup)	Combustible; handle away from open flames.
pKa	~9.2 (Predicted)	Requires pH >11 for quantitative extraction into organic phase.

Part 3: Synthesis & Resolution Protocols

Synthesis via Reductive Amination

The most robust route to the racemic amine is the reductive amination of 4'-methylacetophenone. This method avoids the high-pressure hydrogenation required by oxime reduction.

Reaction Scheme:

Protocol:

• Imine Formation: Dissolve 4'-methylacetophenone (1.0 eq) and Ammonium Acetate (10.0 eq) in Methanol. Stir at room temperature for 1 hour to establish the equilibrium with the imine.

• Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (0.7 eq) portion-wise. Caution: HCN generation possible; vent to scrubber.

• Workup: Quench with conc. HCl (pH < 2) to decompose excess borohydride. Evaporate methanol. Basify aqueous residue with NaOH (pH > 12).

• Extraction: Extract with Dichloromethane (DCM). Dry over

  and concentrate.

• Purification: Vacuum distillation is required to remove non-basic byproducts.

Optical Resolution Workflow (The Self-Validating System)

To obtain the pure (S)-enantiomer (CAS 27298-98-2), a classical resolution using (S)-Mandelic Acid is highly effective due to the formation of crystalline diastereomeric salts.

The Logic: The (S)-Amine forms a less soluble salt with (S)-Mandelic acid compared to the (R)-Amine.[9] This solubility difference drives the separation.

Figure 1: Workflow for the optical resolution of the racemic amine using (S)-Mandelic Acid. The process relies on the differential solubility of the diastereomeric salts.

Part 4: Analytical Validation & Quality Control

Trustworthiness in chemical synthesis comes from rigorous validation. Do not assume the label on the bottle is correct without verification.

Chiral HPLC Method

To determine Enantiomeric Excess (% ee), use a polysaccharide-based chiral stationary phase.

• Column: Daicel Chiralcel OD-H or AD-H (4.6 mm x 250 mm).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 254 nm (Aromatic absorption).

• Expected Result: The enantiomers should show baseline separation. The (S)-isomer typically elutes second on OD-H columns (verify with standard).

NMR Spectroscopy ( H NMR)

The methyl group on the phenyl ring provides a clean diagnostic signal.

• Solvent:

• Key Signals:

  • 1.38 (d, 3H, -CH-N): Doublet due to coupling with the methine proton.
  • 2.33 (s, 3H, ): Singlet, distinct from the ethyl methyl group.
  • 4.10 (q, 1H, CH-N): Quartet.
  • 7.10 - 7.30 (m, 4H, Ar-H): Para-substitution pattern (AA'BB' system).

Visualizing the Molecular Hierarchy

Understanding the relationship between the identifiers and the structure is crucial for database searching.

Figure 2: Hierarchical classification of 1-(4-Methylphenyl)ethylamine stereoisomers and their associated CAS numbers.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 577386, 1-(4-Methylphenyl)ethylamine. Retrieved from [Link]

• Taniguchi, K., et al. (2006). "Optical Rotation Study on Solvent Dependence of Diastereomeric Salt Discrimination Properties." ResearchGate. (Detailed protocol on using Mandelic acid for resolution). Retrieved from [Link]

• NIST Mass Spectrometry Data Center. 1-(4-Methylphenyl)ethylamine Mass Spectrum. Retrieved from [Link]

Sources

• 1. (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study - Oreate AI Blog [oreateai.com]
• 2. 1-(4-Methylphenyl)ethanamine, hcl | C9H14ClN | CID 74764983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-(-)-1-(4-Methylphenyl)ethylamine, ChiPros 98%, ee 99+% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. (R)-(+)-1-(4-Methylphenyl)ethylamine | CAS 4187-38-6 - Arran Chemical Company [arranchemical.ie]
• 5. (+)-1-(4-Methylphenyl)ethylamine | C9H13N | CID 7015756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (R)-(+)-1-(4-Methylphenyl)ethylamine | 4187-38-6 [chemicalbook.com]
• 7. 1-(4-METHYLPHENYL)ETHYLAMINE 96 CAS#: 586-70-9 [m.chemicalbook.com]
• 8. chemimpex.com [chemimpex.com]
• 9. researchgate.net [researchgate.net]

Physicochemical Profiling of 1-(4-Methylphenyl)ethylamine: Basicity, pKa Determination, and Implications for Chiral Resolution

This is a comprehensive technical guide designed for researchers and drug development professionals. It synthesizes theoretical physicochemical principles with practical experimental protocols.

Executive Summary

1-(4-Methylphenyl)ethylamine (also known as

,4-dimethylbenzylamine) is a critical chiral building block in pharmaceutical synthesis. Its utility relies heavily on its basicity, which dictates its performance as a resolving agent for chiral acids (e.g., mandelic acid derivatives) and as an intermediate in the synthesis of calcimimetics and monoamine neurotransmitter analogs.

This guide provides an in-depth analysis of the compound's pKa, deriving values through Hammett Linear Free Energy Relationships (LFER) where experimental data is sparse, and detailing a self-validating potentiometric protocol for precise determination in the lab.

Molecular Architecture and Theoretical Basicity

To understand the basicity of 1-(4-Methylphenyl)ethylamine, one must deconstruct its electronic environment relative to its parent compound, benzylamine.

Structural Components

The molecule consists of a primary amine attached to a benzylic carbon. Two key structural features modify its basicity compared to unsubstituted benzylamine:

• -Methyl Group: The methyl group at the benzylic position provides electron density via the inductive effect (+I), stabilizing the conjugate acid (ammonium cation) and slightly increasing basicity.

• p-Methyl Group: The methyl group at the para position of the phenyl ring donates electron density into the aromatic system via hyperconjugation and induction.

Electronic Effects Visualization

The following diagram illustrates the electron-donating vectors that stabilize the protonated nitrogen, thereby increasing the pKa.

Figure 1: Electronic flow demonstrating the stabilization of the conjugate acid by alkyl substituents.

Quantitative Data: pKa Derivation

While specific experimental pKa values for this derivative are often proprietary to chiral resolution processes, we can derive a highly accurate theoretical value using the Hammett Equation. This approach is standard in medicinal chemistry for predicting ionization states.

The Hammett Calculation

The pKa of a substituted benzylamine can be predicted using the equation:

• Parent (

  ): Benzylamine ( at 25°C).

• Reaction Constant (

  ): For the dissociation of benzylammonium ions in water, .

• Substituent Constant (

  ): The Hammett constant for a para-methyl group is (electron donating).

Calculation:

Correction for

-Methyl: The -methyl group (converting benzylamine to 1-phenylethylamine) typically adds pKa units due to the +I effect.

• Estimated Total pKa:9.61 - 9.71

Comparative Basicity Table

Compound	Structure	pKa (Experimental/Calc)	Electronic Influence
Benzylamine	Ph-CH -NH	9.33 (Exp)	Baseline
1-Phenylethylamine	Ph-CH(CH )-NH	9.45 - 9.50 (Exp)	-Methyl (+I effect)
1-(4-Methylphenyl)ethylamine	p-Tol-CH(CH )-NH	9.65 ± 0.1 (Calc)	-Methyl + p-Methyl (+I/+R)
Phenethylamine	Ph-CH CH -NH	9.83 (Exp)	Alkyl chain insulation

Note: The calculated value of ~9.65 indicates this compound is a stronger base than benzylamine, making it highly effective for forming stable salts with carboxylic acids.

Experimental Protocol: Potentiometric Determination

For drug development applications requiring precise values (e.g., formulation stability), reliance on calculated values is insufficient. The following protocol outlines the Potentiometric Titration method, the gold standard for pKa determination of sparingly soluble amines.

Reagents and Setup

• Analyte: ~50 mg 1-(4-Methylphenyl)ethylamine (High Purity >98%).

• Titrant: 0.1 M HCl (Standardized).

• Solvent: 0.1 M KCl (to maintain constant ionic strength) or a Methanol/Water co-solvent system (if solubility is low, requiring Yasuda-Shedlovsky extrapolation).

• Equipment: Potentiometer with glass pH electrode (Ag/AgCl reference), inert gas purge (

  or Ar).

The "Self-Validating" Workflow

This workflow ensures data integrity by incorporating calibration and carbonate exclusion steps.

Figure 2: Step-by-step potentiometric titration workflow for pKa determination.

Detailed Methodology

• System Inertization: The basicity of this amine makes it prone to absorbing atmospheric

  to form carbamates, which skews results. All titrations must occur under a positive pressure of Nitrogen or Argon.

• Calibration: Calibrate the electrode to ensure the Nernstian slope is between 98-102%.

• Titration:

  • Dissolve

    mol of amine in 50 mL of 0.1 M KCl.

  • Titrate with 0.1 M HCl.

  • Critical Step: Record data points slowly near the half-equivalence point (

    ), as pH changes are minimal here (buffering region).

• Calculation: Use the Henderson-Hasselbalch equation at the half-equivalence point:

  At , , so , and .[1]

Applications in Chiral Resolution

The precise pKa value drives the efficiency of diastereomeric salt crystallization, the primary industrial use of 1-(4-Methylphenyl)ethylamine.

• Mechanism: The amine (Base) reacts with a racemic acid (e.g., Mandelic Acid) to form two diastereomeric salts:

  • -Amine -Acid (Salt A)
  • -Amine -Acid (Salt B)[1]

• The

  Rule: For stable salt formation, the ( ) should be .

  • Mandelic Acid pKa

    .

  • 1-(4-Methylphenyl)ethylamine pKa

    .
  • .

• Significance: This large difference ensures a tight ionic bond, leading to high-melting crystalline salts that are easier to separate by fractional crystallization compared to weaker bases.

References

• ChemicalBook. (2023). 1-(4-Methylphenyl)ethylamine Predicted Properties. Retrieved from

• National Institute of Standards and Technology (NIST). (2023). Benzylamine and Derivatives Thermochemical Data.[2] Retrieved from [3]

• PubChem. (2023).[4] 1-Phenylethylamine Compound Summary. National Library of Medicine. Retrieved from

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.

• Sigma-Aldrich. (2023). Product Specification: (R)-(+)-alpha,4-Dimethylbenzylamine. Retrieved from

Sources

• 1. (R)-(+)-N,ALPHA-DIMETHYLBENZYLAMINE | 5933-40-4 [chemicalbook.com]
• 2. alpha.-Methylbenzylamine [webbook.nist.gov]
• 3. chembk.com [chembk.com]
• 4. (S)-(-)-a,4-Dimethylbenzylamine 98 27298-98-2 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Reductive Amination of 4-Methylacetophenone and 3-Aminopentane

Introduction

Reductive amination stands as a cornerstone of modern organic synthesis, providing a robust and versatile methodology for the formation of carbon-nitrogen bonds.[1][2] This powerful transformation converts aldehydes and ketones into primary, secondary, and tertiary amines, making it an indispensable tool in the synthesis of a vast array of pharmaceuticals, agrochemicals, and fine chemicals.[3] The reaction proceeds through the initial formation of a hemiaminal, which then dehydrates to form an imine or iminium ion intermediate. This intermediate is subsequently reduced in situ to the corresponding amine.[2] This two-step, one-pot process is highly valued for its efficiency and ability to avoid the over-alkylation often encountered with direct alkylation of amines.[1]

This document provides detailed application notes and protocols for the reductive amination of 4-methylacetophenone with 3-aminopentane to synthesize N-(1-(4-methylphenyl)ethyl)pentan-3-amine. We will explore two highly effective and commonly employed procedures: one utilizing the mild and selective reducing agent sodium triacetoxyborohydride (STAB), and another employing a titanium(IV) isopropoxide-mediated approach followed by reduction with sodium borohydride. The causality behind experimental choices, mechanistic insights, and detailed procedural steps are provided to empower researchers in the successful execution of this important transformation.

Mechanistic Overview

The reductive amination of a ketone with a primary or secondary amine initiates with the nucleophilic attack of the amine on the carbonyl carbon of the ketone. This is followed by a proton transfer to form a neutral carbinolamine (hemiaminal). Under mildly acidic conditions, the hydroxyl group of the carbinolamine is protonated, facilitating its elimination as a water molecule to generate a resonance-stabilized iminium cation. This electrophilic iminium ion is the key intermediate that is subsequently reduced by a hydride-donating reagent to yield the final amine product.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

Sodium triacetoxyborohydride, NaBH(OAc)₃, is a highly effective and selective reducing agent for reductive aminations.[4][5] Its mild nature and tolerance for a wide range of functional groups make it a preferred choice in many synthetic applications.[5][6] A key advantage of STAB is its ability to reduce the iminium ion intermediate much faster than the starting ketone, allowing for a one-pot procedure where all reagents are combined at the outset.[5] The steric bulk and electron-withdrawing acetate groups of STAB moderate its reactivity, preventing the premature reduction of the carbonyl compound.[4][5]

Experimental Protocol

Materials:

• 4-Methylacetophenone

• 3-Aminopentane

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-methylacetophenone (1.0 equivalent).

• Dissolve the ketone in a suitable solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM) (approximately 0.2-0.5 M concentration).

• Add 3-aminopentane (1.0-1.2 equivalents) to the solution and stir for 20-30 minutes at room temperature to facilitate imine formation.

• In a single portion, add sodium triacetoxyborohydride (STAB) (1.2-1.5 equivalents) to the reaction mixture. The reaction is typically exothermic, and a slight increase in temperature may be observed.

• If the reaction is sluggish, a catalytic amount of acetic acid (0.1-0.2 equivalents) can be added to promote imine formation.[5][7]

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Continue stirring until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel to afford the pure N-(1-(4-methylphenyl)ethyl)pentan-3-amine.

Protocol 2: Titanium(IV) Isopropoxide-Mediated Reductive Amination

For less reactive ketones or amines, titanium(IV) isopropoxide can be employed as a Lewis acid and a water scavenger to drive the formation of the imine intermediate.[8][9] This method is particularly useful when dealing with sterically hindered substrates.[10] The titanium(IV) isopropoxide activates the ketone carbonyl group, facilitating nucleophilic attack by the amine. The subsequent in situ reduction of the imine is typically carried out with sodium borohydride.[8][11]

Experimental Protocol

Materials:

• 4-Methylacetophenone

• 3-Aminopentane

• Titanium(IV) isopropoxide

• Absolute Ethanol or Methanol

• Sodium borohydride

• Aqueous ammonia solution (e.g., 2M)

• Dichloromethane (DCM) or Diethyl ether

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-methylacetophenone (1.0 equivalent).

• Dissolve the ketone in absolute ethanol or methanol (approximately 0.5 M concentration).

• Add 3-aminopentane (1.0-1.2 equivalents) to the solution.

• With vigorous stirring, add titanium(IV) isopropoxide (1.1-1.5 equivalents) to the reaction mixture. A color change or the formation of a precipitate may be observed.

• Stir the mixture at room temperature for 4-12 hours to ensure complete imine formation.

• Cool the reaction mixture in an ice bath.

• In small portions, carefully add sodium borohydride (1.5-2.0 equivalents) to the cooled mixture. Control the rate of addition to manage any exothermic reaction.

• Allow the reaction to warm to room temperature and continue stirring for an additional 4-8 hours. Monitor the reaction by TLC or GC-MS.

• Quench the reaction by carefully pouring the mixture into an aqueous ammonia solution.[11] This will precipitate titanium salts.

• Stir the resulting slurry for 30-60 minutes, then filter through a pad of celite to remove the inorganic solids. Wash the filter cake with dichloromethane or diethyl ether.

• Transfer the filtrate to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with additional portions of dichloromethane or diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary

Parameter	Protocol 1 (STAB)	Protocol 2 (Ti(Oi-Pr)₄ / NaBH₄)
Reducing Agent	Sodium triacetoxyborohydride	Sodium borohydride
Catalyst/Promoter	Acetic Acid (optional)	Titanium(IV) isopropoxide
Solvent	DCE, DCM	Ethanol, Methanol
Temperature	Room Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours	8-20 hours
Workup	Aqueous bicarbonate quench	Ammonia quench and filtration
Advantages	Mild, one-pot, good functional group tolerance	Effective for less reactive substrates
Disadvantages	Slower for some substrates	Requires inert atmosphere, more complex workup

Experimental Workflow Diagrams

Caption: Workflow for Reductive Amination using STAB.

Caption: Workflow for Ti(IV)-Mediated Reductive Amination.

Purification and Characterization

The final product, N-(1-(4-methylphenyl)ethyl)pentan-3-amine, is a secondary amine and may require purification by column chromatography. Due to the basic nature of amines, they can sometimes exhibit tailing on standard silica gel. To mitigate this, a small amount of a basic modifier, such as triethylamine (1-2%) or ammonium hydroxide, can be added to the eluent system (e.g., hexane/ethyl acetate).[12]

The purified product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Safety Considerations

• Always perform reactions in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Sodium borohydride and sodium triacetoxyborohydride are reactive with water and acids, releasing hydrogen gas, which is flammable. Quench reactions carefully.

• Titanium(IV) isopropoxide is moisture-sensitive and should be handled under an inert atmosphere.

• Organic solvents are flammable and should be handled with care.

References

• Organic Chemistry Portal. (n.d.). Reductive Amination. Retrieved from [Link]

• designer-drug.com. (n.d.). Reductive amination with Titanium(IV)Isopropoxide. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Modification of the Titanium(IV) Isopropoxide Reductive Amination Reaction: Application to Solid Phase Synthesis. Retrieved from [Link]

• Oreate AI Blog. (2026, January 15). The Role of Sodium Borohydride in Reductive Amination. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• ACS Publications. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Retrieved from [Link]

• Hive Novel Discourse. (2002, October 4). Titanium(IV)isopropoxide reductive amination. Retrieved from [Link]

• Bentham Science Publisher. (n.d.). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Retrieved from [Link]

• RSC Publishing. (n.d.). Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• Myers Chem 115. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• ACS Publications. (n.d.). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• SciSpace. (n.d.). An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reductive Amination. Retrieved from [Link]

• PubChem. (n.d.). N-ethylpentan-3-amine. Retrieved from [Link]

• Biotage. (n.d.). Organic Amine Flash Purification Using A Novel Stationary Phase. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sodium triacetoxyborohydride [organic-chemistry.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. designer-drug.com [designer-drug.com]
• 9. tandfonline.com [tandfonline.com]
• 10. eurekaselect.com [eurekaselect.com]
• 11. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 12. biotage.com [biotage.com]

Application Note: Scalable Preparation Methods for 1-(4-Methylphenyl)ethylamine

Executive Summary

1-(4-Methylphenyl)ethylamine (also known as 1-(p-Tolyl)ethylamine) is a critical chiral building block in pharmaceutical synthesis and a versatile resolving agent for chiral acids.[1] While traditional methods rely on the formation of racemic mixtures followed by classical resolution, modern process chemistry has shifted toward asymmetric biocatalysis to improve atom economy and enantiomeric excess (ee).

This guide outlines two distinct, scalable workflows:

• Method A (Biocatalytic): An asymmetric transamination route offering high enantioselectivity (>99% ee) and mild conditions, ideal for GMP environments.

• Method B (Chemical): A robust Leuckart-Wallach synthesis followed by classical resolution, suitable for facilities where biocatalysts are inaccessible or cost-prohibitive.[1]

Route Selection Strategy

The choice of synthesis route depends on the required scale, isomeric purity, and available infrastructure.

Feature	Method A: Biocatalytic Transamination	Method B: Leuckart + Resolution
Chirality	Direct Asymmetric Synthesis	Racemic Synthesis + Separation
Yield	High (>85% conversion)	Moderate (50% max theoretical yield per pass)
Purity (ee)	Excellent (>99%)	Variable (Requires recrystallization)
Waste	Low (Green Chemistry)	High (Requires stoichiometric resolving agents)
Cost Driver	Enzyme availability	Solvent/Labor for crystallization

Decision Logic Diagram

Figure 1: Strategic decision tree for selecting the optimal synthesis route based on facility capabilities and product requirements.

Method A: Biocatalytic Transamination (The Modern Standard)[1]

This method utilizes an

-transaminase ( -TA) to transfer an amino group from an inexpensive donor (Isopropylamine) to the prochiral ketone, 4'-Methylacetophenone.[1] This is a kinetic control process that establishes the chiral center in a single step.

Mechanism

The reaction follows a Ping-Pong Bi-Bi mechanism mediated by the cofactor Pyridoxal-5'-phosphate (PLP).

• Substrate: 4'-Methylacetophenone[1]

• Amine Donor: Isopropylamine (IPA)[1][2][3]

• By-product: Acetone (Must be removed to drive equilibrium)

Protocol 1: Biocatalytic Synthesis (10g Pilot Scale)

Reagents:

• 4'-Methylacetophenone (Substrate)[1]

• Isopropylamine (Amine Donor)[1][2][3]

• -Transaminase (e.g., Codexis ATA or similar commercial variant)[1]

• Pyridoxal-5'-phosphate (PLP) (Cofactor)[1]

• DMSO (Co-solvent)[1][2][3]

• Potassium Phosphate Buffer (100 mM, pH 7.5)[1]

Procedure:

• Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer (pH 7.5). Add PLP (1 mM final concentration).

• Substrate Solution: Dissolve 4'-Methylacetophenone (10 g, 74.5 mmol) in DMSO (15 mL).

  • Note: High ketone concentrations can inhibit the enzyme.[3] DMSO improves solubility.

• Reaction Assembly: In a jacketed glass reactor, combine the buffer, substrate solution, and Isopropylamine (1.5 equivalents, ~11 mL).

• Enzyme Addition: Add the

  -TA enzyme powder (loading typically 10-20 mg/mL depending on activity).

• Incubation: Stir at 30°C for 24 hours.

  • Process Control: Monitor conversion via HPLC. If equilibrium stalls (due to acetone inhibition), apply reduced pressure (200 mbar) to strip acetone continuously.[1]

• Work-up:

  • Acidify to pH 2 with 6M HCl to quench the reaction and protonate the amine product (keeping it in the aqueous phase).

  • Extract unreacted ketone with Ethyl Acetate (3 x 50 mL). Discard organic layer.[4]

  • Basify the aqueous phase to pH 12 with 10M NaOH.

  • Extract the product (free amine) into MTBE (3 x 50 mL).

  • Dry over

    and concentrate in vacuo.

Yield: Typically 85-92%. Enantiomeric Excess: >99% (S) or (R) depending on enzyme selection.[1]

Method B: Leuckart-Wallach Reaction & Resolution (The Traditional Route)

When enzymes are unavailable, the Leuckart reaction provides a reliable route to the racemic amine, which is then resolved. This method is chemically robust but labor-intensive.

Part 1: Racemic Synthesis (Leuckart Reaction)[1]

Reagents:

• 4'-Methylacetophenone[1][5]

• Ammonium Formate[6][7][8][9]

• HCl (concentrated)[1]

Procedure:

• Condensation: In a 500 mL round-bottom flask equipped with a distillation setup, combine 4'-Methylacetophenone (50 g, 0.37 mol) and Ammonium Formate (93 g, 1.48 mol, 4 equiv).

• Heating: Heat the mixture to 150-160°C. Water and CO2 will evolve. Collect the distillate.

  • Critical Step: As water is removed, the internal temperature will rise. Maintain 180°C for 3-4 hours to ensure formation of the N-formyl intermediate.

• Hydrolysis: Cool the mixture to 100°C. Add concentrated HCl (100 mL) cautiously. Reflux for 2 hours to hydrolyze the N-formyl group.

• Isolation:

  • Cool to room temperature.[5] Wash with ether to remove unreacted ketone.[8]

  • Basify the aqueous layer with 50% NaOH solution.[4]

  • Extract the liberated racemic amine with Dichloromethane (DCM).

  • Distill the crude oil (bp ~100°C at 15 mmHg) to obtain pure racemic 1-(4-Methylphenyl)ethylamine.[1]

Part 2: Classical Resolution

To isolate the (S)-enantiomer, we use a chiral acid.[10] While Tartaric Acid is common, (S)-Isopropylidene glycerol hemiphthalate has been shown to be superior for this specific substrate.[1] If unavailable, L-Tartaric acid is the standard alternative described below.

Procedure (Tartaric Acid Route):

• Salt Formation: Dissolve racemic amine (10 g) in Methanol (50 mL). In a separate flask, dissolve L-(+)-Tartaric acid (11.1 g, 1 equiv) in Methanol (100 mL).

• Crystallization: Mix the solutions hot. Allow to cool slowly to room temperature, then refrigerate at 4°C overnight.

• Filtration: Collect the crystals. This is the diastereomeric salt (usually the less soluble pair).

• Recrystallization: Recrystallize the salt from Ethanol/Water (9:1) until constant melting point and optical rotation are achieved.

• Free Basing: Dissolve the purified salt in water, basify with NaOH, and extract with MTBE.

Process Safety & Quality Control

Safety Considerations

• Isopropylamine (Method A): Highly flammable and volatile. Use efficient condensers and grounding.

• Ammonium Formate (Method B): Decomposes to release Ammonia and CO2. Ensure reactor venting is not blocked to prevent pressurization.

• Skin Absorption: Benzylic amines can be absorbed through the skin. Wear nitrile gloves and long sleeves.

Analytical Specifications (QC)

Test	Method	Specification
Purity	GC-FID or HPLC	> 98.5%
Chiral Purity	Chiral HPLC (e.g., Chiralcel OD-H)	> 99.0% ee
Residual Solvent	GC-Headspace	< 5000 ppm (DMSO/MeOH)
Appearance	Visual	Colorless to pale yellow liquid

Analytical Workflow Diagram

Figure 2: Quality Control workflow for validating batch integrity.

References

• Biocatalytic Transamination: Coscolín, C. et al. "ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine."[1][2][3] Catalysts, 2021, 11(3), 315.[1] Note: Protocol adapted from the trifluoromethyl analog which shares identical processing parameters.[1]

• Leuckart Reaction Optimization: Carlson, R. et al. "An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction."[8] Acta Chemica Scandinavica, 1993, 47, 1046-1049.[1][8] [1]

• Classical Resolution: Pallavicini, M. et al. "Resolution of 1-phenyl-2-(p-tolyl)ethylamine via diastereomeric salt formation."[1] Tetrahedron: Asymmetry, 2005.[1]

• Industrial Application: Faber, K. et al. "Scalable and sustainable synthesis of chiral amines by biocatalysis." Green Chemistry, 2020.[1] [1]

Sources

• 1. CN108658784B - The synthetic method of (R)-1-(4-methylphenyl) ethylamine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 5. (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study - Oreate AI Blog [oreateai.com]
• 6. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 7. erowid.org [erowid.org]
• 8. scispace.com [scispace.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]

Protocol: Handling, Purification, and Storage of Air-Sensitive Secondary Amines

Core Directive & Scientific Rationale

Secondary amines (

) are ubiquitous pharmacophores and ligands in drug development and catalysis. While often perceived as robust, many electron-rich or sterically unencumbered secondary amines are latent air-sensitive reagents .

The Mechanism of Degradation

Unlike pyrophoric organolithiums, secondary amines rarely ignite. Their degradation is insidious, driven by two primary pathways that compromise stoichiometric accuracy in library synthesis and catalytic cycles:

• Carbamate Formation (The "CO₂ Trap"): Secondary amines react rapidly with atmospheric carbon dioxide (approx. 412 ppm) to form carbamate salts. This reaction is often reversible but alters the molecular weight and stoichiometry of the reagent.

  Consequence: Weighing a "pure" amine that has absorbed CO₂ leads to under-loading of the reagent.

• N-Oxidation: Slow oxidation by atmospheric oxygen produces N-oxides or hydroxylamines, particularly in electron-rich cyclic amines (e.g., pyrrolidines, piperidines). Consequence: N-oxides can act as catalyst poisons in palladium-catalyzed cross-couplings (e.g., Buchwald-Hartwig).

Equipment & Barrier Systems

Hierarchy of Containment

The choice of handling method depends on the specific amine's sensitivity and the precision required.

Method	Barrier Integrity	Recommended For
Glovebox (N₂/Ar)	High (< 1 ppm O₂/H₂O)	Long-term storage, weighing small quantities (< 50 mg), preparing stock solutions.
Schlenk Line	Medium-High	Distillation, bulk transfers (> 10 mL), reaction setup.
Sure/Seal™ + Syringe	Medium	Quick transfers of commercial anhydrous reagents.[1]

Diagram: Barrier Selection Logic

Figure 1: Decision tree for selecting the appropriate containment strategy based on chemical sensitivity and operational needs.

Protocol 1: Purification & Drying

Commercial "anhydrous" amines often contain significant water and carbonate impurities. Do not rely on molecular sieves alone for initial drying , as they are insufficient for removing carbamates.

Reagents & Equipment[1][2][3][4][5][6][7]

• Desiccant: Calcium Hydride (

  ) is preferred over alkali metals for amines to avoid degradation. Potassium Hydroxide ( ) pellets can be used for pre-drying.

• Apparatus: Flame-dried distillation setup with a Vigreux column and inert gas inlet.

Step-by-Step Methodology

• Pre-Drying (Optional): If the amine is visibly wet or yellow, stir over

  pellets for 12 hours. Decant the liquid.

• Charging: Transfer the amine to a round-bottom flask containing powdered

  (5% w/w).

  • Note:

    reacts with water to release gas. Ensure the system is vented through a bubbler.[1][2]

• Reflux: Reflux the mixture under a slow stream of Nitrogen/Argon for 2–4 hours. This breaks down carbamates and removes water.

• Distillation:

  • Switch to distillation mode.

  • Discard the first 5–10% of the distillate (forerun).

  • Collect the main fraction into a receiver flask containing activated 4Å Molecular Sieves.

• Degassing: Perform three Freeze-Pump-Thaw cycles if the amine is to be used in sensitive catalytic cycles.

Protocol 2: Inert Transfer Techniques

Proper syringe technique is critical to maintain the integrity of the purified amine.

The "Inert Gas Cushion" Technique

• Preparation: Use a gas-tight glass syringe with a Luer-lock tip. Oven-dry at 120°C for >2 hours.

• Purging:

  • Assemble the hot syringe and flush with inert gas 3 times.

  • Insert the needle into the amine flask's septum.

• Pressure Equalization:

  • Inject a volume of inert gas equal to the volume of liquid you intend to withdraw. This prevents a vacuum from forming, which could pull air in through pinholes.

• Withdrawal:

  • Draw the liquid slowly.

  • Invert the syringe and expel any bubbles back into the flask, not into the atmosphere.

• Transfer: Puncture the destination septum and inject.

Diagram: Schlenk Transfer Workflow

Figure 2: The "Inert Gas Cushion" technique ensures positive pressure is maintained inside the storage vessel.

Protocol 3: Storage & Monitoring

Improper storage is the leading cause of reagent failure.

Storage Specifications

Parameter	Requirement	Rationale
Vessel	Schlenk flask with Teflon (Young's) tap	Glass stopcocks seize; Septa degrade over time (permeable to ).
Headspace	Argon (preferred over )	Argon is heavier than air, providing a better "blanket" when the flask is opened.
Temperature	2°C to 8°C	Slows oxidation kinetics; reduces vapor pressure.
Additives	Activated 4Å Molecular Sieves	Scavenges trace moisture introduced during transfers.

Quality Control: Non-Aqueous Titration

To verify the exact concentration (molarity) of the amine after storage, perform a non-aqueous titration. Aqueous pH checks are invalid for these systems.

• Titrant: 0.1 M Perchloric acid (

  ) in glacial acetic acid.

• Solvent: Glacial acetic acid.[3][4][5]

• Indicator: Crystal Violet (transitions from violet to blue-green) or Potentiometric endpoint.

• Calculation:

Troubleshooting Guide

Observation	Diagnosis	Remediation
White precipitate on septum	Carbamate formation ( )	The septum is compromised. Filter the amine under inert gas and redistill. Replace the cap.
Yellow discoloration	Oxidation (N-oxide or imine formation)	Distillation required. Check storage seal integrity.
Fuming upon opening	Hydrolysis (Reaction with moisture)	Extreme water contamination. Discard and purchase fresh stock if safety allows, or dry aggressively with .

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for drying agents and distillation protocols).

• Sigma-Aldrich. (n.d.). Technical Bulletin AL-134: Handling Air-Sensitive Reagents. (Definitive guide on syringe and Sure/Seal techniques).

• Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds. Wiley-Interscience.

• Reich, H. J. (2017). Winnebago Aerospace Titration of Alkyllithiums and Amines. University of Wisconsin-Madison. (Protocols for titrating sensitive bases).

• Metrohm AG. (2020). Nonaqueous titration of weak bases with perchloric acid. Application Note AN-T-040. (Methodology for amine QC).

Sources

• 1. ehs.umich.edu [ehs.umich.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. Nonaqueous titration of weak bases with perchloric acid | Metrohm [metrohm.com]
• 4. info.gfschemicals.com [info.gfschemicals.com]
• 5. mt.com [mt.com]

Application Note: Selective N-Alkylation of Pentan-3-amine with 1-(4-methylphenyl)ethyl Halides

[1]

Abstract

This application note details the protocol for the selective N-monoalkylation of pentan-3-amine (1-ethylpropylamine) with 1-(4-methylphenyl)ethyl halides. While direct alkylation of primary amines with alkyl halides often suffers from over-alkylation (forming tertiary amines) and elimination side-reactions, the steric parameters of this specific reaction couple allow for high selectivity if conditions are strictly controlled. This guide prioritizes the Excess Amine Method as the most robust, self-validating workflow for laboratory to pilot-scale synthesis, ensuring minimal formation of the 4-methylstyrene elimination byproduct.[1]

Introduction & Strategic Considerations

The Chemical Challenge

The synthesis involves coupling a sterically hindered primary amine (pentan-3-amine) with a secondary benzylic electrophile.[1] This transformation presents three competing mechanistic pathways:

• Desired Path (

  Mixed): Nucleophilic attack forming the secondary amine.

• Over-Alkylation: The product (secondary amine) is often more nucleophilic than the starting material, leading to tertiary amine formation. However, in this specific case, the steric bulk of the 1-ethylpropyl group significantly retards the second alkylation.

• Elimination (E1/E2): The secondary benzylic halide is prone to eliminating HX to form 4-methylstyrene, especially at high temperatures or with strong bases.

Reactant Properties

Component	Structure	MW ( g/mol )	Role	Key Risk
Pentan-3-amine		87.16	Nucleophile	Volatile; Flammable.[1]
Electrophile		~232 (Br)	Electrophile	Lachrymator ; Genotoxic potential.[1] Prone to elimination.
Product	Secondary Amine	~219.37	Target	Forms HCl/HBr salts during reaction.

Strategic Choice: The "Excess Amine" Protocol

To maximize mono-alkylation without exotic catalysts, we utilize the kinetic control strategy. By maintaining a high concentration of pentan-3-amine relative to the halide, we statistically favor the collision of the electrophile with the primary amine. The excess amine also acts as a proton scavenger (base), neutralizing the HX acid generated.

Experimental Protocol

Reagents & Equipment

• Solvent: Acetonitrile (MeCN), anhydrous (Water content

  ). Rationale: Polar aprotic solvent supports transition states while destabilizing the carbocation enough to reduce E1 elimination compared to protic solvents.

• Base: Excess Pentan-3-amine (3.0 – 4.0 equivalents).[1]

• Catalyst (Optional): Sodium Iodide (0.1 equiv) if using the chloride precursor (Finkelstein activation).

• Vessel: Round-bottom flask with reflux condenser and nitrogen inlet.[1]

Step-by-Step Procedure

Step 1: Reaction Setup

• Charge a dry reaction vessel with 1-(4-methylphenyl)ethyl bromide (1.0 equiv).

  • Note: If using the chloride, add NaI (0.1 equiv) to generate the more reactive iodide in situ.

• Dissolve in anhydrous Acetonitrile (Concentration: 0.2 M relative to halide).

• Add Pentan-3-amine (4.0 equiv) in a single portion at room temperature (

  ).

  • Critical: Do not add the amine dropwise. High initial concentration is required to suppress dialkylation.

Step 2: Reaction Execution

• Heat the mixture to

  under a nitrogen atmosphere.

  • Caution: Do not exceed

    . Higher temperatures exponentially increase the rate of styrene formation (elimination).

• Monitor by HPLC or TLC (Mobile Phase: 10% MeOH/DCM).

  • Endpoint: Disappearance of the benzylic halide spot/peak (typically 4–6 hours).

  • Observation: A white precipitate (pentan-3-amine hydrobromide) will form.[1]

Step 3: Workup (Acid-Base Purification)

This step relies on the basicity difference to remove non-basic impurities (styrene).[1]

• Concentrate: Remove Acetonitrile under reduced pressure (Rotavap).

• Partition: Redissolve residue in Dichloromethane (DCM) and 1M HCl (aq) .

  • Action: Shake vigorously. The product and excess amine move to the aqueous layer (protonated). The styrene byproduct and unreacted halide stay in the DCM layer.

• Wash: Separate layers. Wash the aqueous layer once more with DCM to ensure complete removal of neutral organics.

• Basify: Adjust the aqueous layer to pH > 12 using 4M NaOH or

  .

  • Visual: The solution will become cloudy as the free amine oils out.

• Extract: Extract the aqueous layer with Ethyl Acetate (

  ).

• Dry & Concentrate: Dry combined organics over

  , filter, and concentrate to yield the crude amine.

Step 4: Purification

• Distillation: If the excess pentan-3-amine was not fully removed during concentration, it can be distilled off (bp

  ) under mild vacuum.[1]

• Column Chromatography: If high purity is required (

  ), use silica gel with a gradient of Hexanes:Ethyl Acetate (containing 1% Triethylamine to prevent streaking).

Visualizations

Reaction Mechanism & Competition

The following diagram illustrates the kinetic competition between the desired substitution and the competing elimination/over-alkylation pathways.

Caption: Kinetic competition pathways. High amine concentration favors the green path; steric bulk suppresses the dotted red path.

Experimental Workflow

A self-validating workflow ensuring separation of the elimination byproduct.

Caption: Workup strategy utilizing acid-base extraction to isolate the basic amine product from neutral styrenes.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield (<50%)	High elimination (styrene formation).[1]	Lower temperature to . Ensure solvent is anhydrous.[2]
Significant Dialkylation	Amine concentration too low.	Increase Pentan-3-amine equivalents to 5.0 or 6.[1]0.
Reaction Stalls	Leaving group is poor (Cl).	Add 10 mol% NaI (Finkelstein condition) or switch to Bromide.
Emulsion in Workup	Amine salts acting as surfactants.	Add saturated Brine to the aqueous layer; filter through Celite if solids persist.

Safety & HSE Information

• Alkyl Halides: The benzylic halide is a potential alkylating agent and genotoxin . Handle in a fume hood with double nitrile gloves.

• Pentan-3-amine: Flammable liquid.[1] Irritating to eyes and respiratory system.

• Waste Disposal: Aqueous layers from the first extraction contain amine salts and must be treated as basic organic waste after neutralization.

References

• Salvatore, R. N., et al. "Efficient synthesis of secondary amines by selective alkylation of primary amines." Tetrahedron, vol. 57, no. 36, 2001, pp. 7785-7789.[1] [1]

• McMurry, J. Organic Chemistry. "Amines: Reactions."[2][3][4][5][6][7][8][9][10][11][12][13] 9th Edition, Cengage Learning, 2015. (Standard reference for amine alkylation kinetics).

• ACS Green Chemistry Institute. "Reagent Guide: Alkylation of Amines." ACS GCI Pharmaceutical Roundtable.

• BenchChem. "Experimental procedure for N-alkylation of primary amines." BenchChem Protocols.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 23.2. Preparation of Amines | Organic Chemistry II [courses.lumenlearning.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]

Green Synthesis of 1-(4-Methylphenyl)ethylamine: Biocatalytic &amp; Catalytic Transfer Hydrogenation Protocols

Executive Summary

The synthesis of

-chiral amines, such as 1-(4-Methylphenyl)ethylamine , is a cornerstone in the production of resolving agents, chiral auxiliaries, and pharmaceutical intermediates. Traditional methods (e.g., Leuckart-Wallach reaction or oxime reduction) often suffer from poor atom economy, harsh conditions, and the use of toxic metal hydrides.

This Application Note details two validated "Green Chemistry" protocols that prioritize Atom Economy (Principle #2) and Safer Solvents (Principle #5) :

• Biocatalytic Asymmetric Synthesis: Using

  -Transaminases for high enantioselectivity ( ) under ambient conditions.

• Catalytic Transfer Hydrogenation (CTH): A metal-catalyzed reductive amination using ammonium formate as a safe, solid hydrogen donor.

Technical Introduction: The Shift to Catalysis

Synthesizing 1-(4-Methylphenyl)ethylamine from 4'-methylacetophenone presents a stereochemical challenge. Traditional reductive amination yields a racemate, requiring subsequent resolution (max 50% yield).

• The Biocatalytic Advantage:

  -Transaminases ( -TAs) utilize Pyridoxal-5'-phosphate (PLP) to transfer an amino group from a sacrificial donor (e.g., isopropylamine) to the ketone substrate. This is an equilibrium-controlled process that can be driven to completion.

• The CTH Advantage: replacing high-pressure hydrogen gas (

  ) with ammonium formate ( ) eliminates explosion hazards and specialized pressure vessels, making the process scalable in standard reactors.

Method A: Asymmetric Biocatalysis ( -Transaminase)

Objective: Synthesis of (S)-1-(4-Methylphenyl)ethylamine with

ee. Biocatalyst: -Transaminase (Source: Vibrio fluvialis or engineered commercial variant).

Mechanism of Action

The reaction follows a Ping-Pong Bi-Bi mechanism. The enzyme oscillates between a PLP-bound form (accepting the amine) and a PMP-bound form (donating the amine to the ketone).

Figure 1: Ping-Pong Bi-Bi mechanism of

-Transaminase. The equilibrium is driven by the removal of the volatile coproduct (acetone).

Experimental Protocol

Reagents:

• Substrate: 4'-Methylacetophenone (50 mM)

• Amine Donor: Isopropylamine (1 M, as HCl salt, pH adjusted)

• Cofactor: Pyridoxal-5'-phosphate (PLP) (1 mM)

• Buffer: Potassium Phosphate (100 mM, pH 7.5)

• Co-solvent: DMSO (10% v/v)

Step-by-Step Procedure:

• Buffer Prep: Prepare 100 mM phosphate buffer (pH 7.5). Dissolve PLP to a final concentration of 1 mM.

• Donor Solution: Dissolve isopropylamine (IPA) in the buffer. Critical: IPA is basic; adjust pH back to 7.5 using 6M HCl. High pH denatures the enzyme.

• Substrate Addition: Dissolve 4'-methylacetophenone in DMSO. Add to the buffer mixture slowly. Final DMSO concentration should not exceed 15% to preserve enzyme stability.

• Initiation: Add the lyophilized

  -TA powder (approx. 10 mg/mL loading depending on activity units).

• Incubation: Incubate at 30°C with orbital shaking (150 rpm) for 24 hours.

  • Equilibrium Shift: To drive the reaction >90% conversion, leave the reaction vessel slightly open (with a filter) or apply a gentle

    sweep to remove the acetone coproduct.

• Quenching: Acidify to pH 2 with 2M HCl to stop the reaction and protonate the amine product (improving water solubility).

• Workup:

  • Extract unreacted ketone with Ethyl Acetate (discard organic layer).

  • Basify aqueous layer to pH 12 with 10M NaOH.

  • Extract the free amine product into Ethyl Acetate (

    volumes).

  • Dry over

    and evaporate.

Validation:

• Yield: Typically 85-95% isolated yield.

• Enantiomeric Excess (ee): Determine via Chiral HPLC (Column: Chiralcel OD-H, Eluent: Hexane/IPA 90:10).

Method B: Catalytic Transfer Hydrogenation (CTH)

Objective: Scalable synthesis of racemic 1-(4-Methylphenyl)ethylamine without high-pressure reactors. Catalyst: 10% Pd/C. Hydrogen Donor: Ammonium Formate.

Reaction Logic

Ammonium formate decomposes at moderate temperatures to release

, , and in situ. The ammonia forms the imine, and the hydrogen reduces it immediately on the Pd surface.

Experimental Protocol

Reagents:

• 4'-Methylacetophenone (10 mmol)

• Ammonium Formate (50 mmol, 5 equiv.)

• Pd/C (10% loading, 10 mol%)

• Solvent: Ethanol (Green solvent)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4'-methylacetophenone in Ethanol (20 mL).

• Addition: Add Ammonium Formate and Pd/C catalyst.

• Reflux: Heat the mixture to reflux (approx. 80°C).

  • Observation: Evolution of gas (

    ) indicates the reaction is proceeding.

• Monitoring: Monitor via TLC (System: Hexane/EtOAc 3:1). Reaction typically completes in 2-4 hours.

• Filtration: Cool to room temperature. Filter the catalyst through a Celite pad (Catalyst can be recycled).

• Isolation: Evaporate ethanol. The residue is partitioned between water and Ethyl Acetate.

  • Note: Since ammonium formate is used, the product may exist as a formate salt. Treat with dilute NaOH to liberate the free base before extraction.

Comparative Analysis & Green Metrics

The following table contrasts the two methods against the traditional Leuckart-Wallach reaction.

Metric	Biocatalysis (Method A)	Transfer Hydrogenation (Method B)	Traditional (Leuckart)
Atom Economy	High (Acetone is only byproduct)	Moderate (CO2 waste)	Low
Chirality	(S)-Enantiomer (>99% ee)	Racemic (requires resolution)	Racemic
Energy Profile	30°C (Ambient)	80°C (Reflux)	>180°C
Hazards	Low (Aqueous buffer)	Low (No H2 gas cylinder)	High (Formamide/High Temp)
Scalability	Linear (Batch/Flow)	High	High

Workflow Visualization: Purification Logic

Figure 2: Acid-Base extraction workflow ensuring high purity by leveraging the basicity of the amine product.

References

• Shin, J. S., & Kim, B. G. (1999). Asymmetric synthesis of chiral amines with

  -transaminase. Biotechnology and Bioengineering, 65(2), 206-211.

• Koszelewski, D., et al. (2010).

  -Transaminases for the synthesis of optically pure amines and amino acids. Trends in Biotechnology, 28(6), 324-332.

• Poliakoff, M., et al. (2002). Green Chemistry: Science and Politics of Change. Science, 297(5582), 807-810.

• Ramachandran, P. V., et al. (2021). Ammonia Borane-Mediated Reductive Amination.[1] The Journal of Organic Chemistry, 86(6), 4274–4280.

• Sutton, A. D., et al. (2012). The efficient and selective catalytic reduction of amides to amines. Science, 331, 1426.

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(4-Methylphenyl)ethylamine

Welcome to the technical support center for the synthesis of 1-(4-methylphenyl)ethylamine. This guide is designed for researchers, chemists, and process development professionals to troubleshoot and optimize this important synthesis. The following sections provide in-depth answers to common challenges, grounded in established chemical principles and supported by peer-reviewed literature.

Section 1: Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis of 1-(4-methylphenyl)ethylamine, which is most frequently achieved via the reductive amination of 4-methylacetophenone.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I fix them?

Low yield in the reductive amination of 4-methylacetophenone is typically traced back to one of three areas: inefficient imine formation, competing side reactions, or suboptimal reduction conditions.

Root Cause Analysis & Solutions:

• Inefficient Imine/Iminium Ion Formation: The reaction proceeds through the formation of an imine intermediate, which is then reduced.[1][2] This formation is a reversible equilibrium reaction that requires the removal of water to proceed to completion.[2]

  • Solution: While not always practical, adding a dehydrating agent like molecular sieves can shift the equilibrium. More commonly, the choice of solvent and catalyst is crucial. Using a non-protic solvent like 1,2-dichloroethane (DCE) is often preferred over alcohols for this reason.[3][4] Additionally, the reaction is catalyzed by mild acid.[5][6] The optimal pH for imine formation is typically between 4.5 and 6.[7][8][9] At lower pH, the amine nucleophile is protonated and becomes unreactive, while at higher pH, the carbonyl is not sufficiently activated for nucleophilic attack.[8][9][10] Acetic acid is a common and effective catalyst.[3][5]

• Competing Reduction of the Ketone: A major side reaction is the direct reduction of the starting ketone, 4-methylacetophenone, to 1-(4-methylphenyl)ethanol.[11] This occurs when the reducing agent is too reactive towards the ketone compared to the iminium ion.

  • Solution: Select a milder, more chemoselective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for one-pot reductive aminations precisely because it reduces the protonated iminium ion much faster than it reduces the starting ketone.[1][3][12] This high selectivity minimizes the formation of the alcohol byproduct.[12] In contrast, a stronger reducing agent like sodium borohydride (NaBH₄) will readily reduce both the ketone and the imine, often leading to significant alcohol byproduct if not used in a stepwise manner.[4][13]

• Suboptimal Reaction Conditions: Temperature, concentration, and reaction time all play significant roles.

  • Solution: Ensure your ammonia source (e.g., ammonium acetate, ammonium formate) is in sufficient excess to drive the reaction forward.[5] Most STAB-mediated reactions proceed efficiently at room temperature.[14] Monitor the reaction by TLC or LCMS to determine the optimal reaction time and avoid decomposition or side-product formation from prolonged reaction times.

A logical workflow for troubleshooting low yield is presented below.

Caption: Competing pathways in reductive amination.

Section 3: Recommended Protocol

High-Yield One-Pot Synthesis using Sodium Triacetoxyborohydride

This protocol is adapted from established procedures for reductive amination with STAB. [1][3][14] Materials:

• 4-Methylacetophenone

• Ammonium Acetate (NH₄OAc)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• Glacial Acetic Acid (AcOH)

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-methylacetophenone (1.0 eq).

• Add ammonium acetate (5.0 - 10.0 eq) and anhydrous DCE (to make a ~0.2 M solution with respect to the ketone).

• Add glacial acetic acid (1.0 - 1.2 eq) to catalyze the imine formation.

• Stir the mixture at room temperature for 30-60 minutes to allow for initial imine formation.

• In portions, carefully add sodium triacetoxyborohydride (1.5 - 2.0 eq). Note: The addition may be slightly exothermic.

• Stir the reaction at room temperature and monitor its progress using TLC or LCMS until the starting ketone is consumed (typically 4-24 hours).

• Once complete, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM or EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel to yield pure 1-(4-methylphenyl)ethylamine. [15]

References

• Myers, A. Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University.[Link]

• Sodium triacetoxyborohydride. Organic Chemistry Portal.[Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data.[Link]

• Ashenhurst, J. (2017). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry.[Link]

• The synthetic method of (R)-1-(4-methylphenyl) ethylamine. (2018).

• Rylander, P. N. (2002). Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones. Taylor & Francis eBooks.[Link]

• Various Authors. (2015). What is the influence of the pH on imine formation in a water solution? ResearchGate.[Link]

• LibreTexts Chemistry. (2024). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Chemistry LibreTexts.[Link]

• LibreTexts Chemistry. (2019). 12.3: Reaction with Primary Amines to form Imines. Chemistry LibreTexts.[Link]

• Kadyrov, R., & Riermeier, T. H. (2003). Highly Enantioselective Hydrogen-Transfer Reductive Amination: Catalytic Asymmetric Synthesis of Primary Amines.

• Various Authors. (2018). Acid in Imine Formation. Chemistry Stack Exchange.[Link]

• Rufino, V. et al. (2020). Mechanisms of the formation of imines in aqueous solution and the effect of the pH: a theoretical analysis. Arkivoc, 2020(ii), 1-14.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Reductive Amination. Chemistry Steps.[Link]

• Reductive amination. Wikipedia.[Link]

• Khaligh, N. G. (2012). Reductive amination of carbonyl compounds using NaBH4 in a Brønsted acidic ionic liquid. Monatshefte für Chemie - Chemical Monthly, 143(6), 965-969.

• Leuckart reaction. Wikipedia.[Link]

• Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers. (2015).
• Fabian, J. et al. (2018). Exploring the mechanism of the reductive amination of acetophenones via the Borch approach: the role of the acid catalyst. Organic & Biomolecular Chemistry, 16(24), 4453-4462.

• Preparation of Aliphatic Amines by the Leuckart Reaction. (2007). International Conference on Functional Molecules.[Link]

• Aldehydes and Ketones to Amines. Chemistry Steps.[Link]

• Moore, M. L. (1949). The Leuckart Reaction. Organic Reactions, 5, 301-330.

• Leuckart reaction. Sciencemadness Wiki.[Link]

• Li, C., & Xiao, J. (2010). A Versatile Catalyst for Reductive Amination by Transfer Hydrogenation.
• Jagadeesh, R. V., & Beller, M. (2020). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews, 120(17), 9135-9213.

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal.[Link]

• (+)-1-(4-Methylphenyl)ethylamine. PubChem.[Link]

• Wawzonek, S., McKillip, W., & Peterson, C. J. (1963). Ethylamine, N-methyl-. Organic Syntheses, 43, 34.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Sodium triacetoxyborohydride [organic-chemistry.org]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Exploring the mechanism of the reductive amination of acetophenones via the Borch approach: the role of the acid catalyst - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. taylorfrancis.com [taylorfrancis.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. TCI Practical Example: Reductive Amination Reaction Using Sodium Triacetoxyborohydride | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 15. (R)-(+)-1-(4-Methylphenyl)ethylamine | 4187-38-6 [chemicalbook.com]

Technical Support: Troubleshooting Enantioselectivity in 1-(4-Methylphenyl)ethylamine Production

Introduction

High enantiomeric excess (ee) is non-negotiable in the synthesis of 1-(4-Methylphenyl)ethylamine , a critical chiral building block for pharmaceuticals (e.g., glimepiride intermediates, ocular therapeutics). Whether you are utilizing Biocatalytic Transamination , Asymmetric Hydrogenation , or Kinetic Resolution , a drop in ee suggests a specific breakdown in your chiral control mechanism.

This guide bypasses generic advice to address the root causes of racemization and low selectivity specific to this para-substituted aromatic amine.

Module 1: Biocatalytic Transamination (ATA)

Method:

-Transaminases (e.g., Vitreoscilla stercoraria variants, Aspergillus ATAs).[1] Core Issue: The reaction is reversible. Low ee often stems from unfavorable equilibrium or background racemization .

Q1: My conversion is decent (>80%), but the ee is stuck at 90-95%. Why isn't it >99%?

Diagnosis: You likely have product inhibition or thermodynamic equilibrium issues .

• The Mechanism: Transaminases rely on a "Ping-Pong Bi-Bi" mechanism. If the coproduct (usually acetone, if isopropylamine is the donor) is not removed, the reverse reaction competes. Since the enzyme is chiral, the reverse reaction should theoretically be specific, but high product concentrations can force "leakage" or non-selective background imine hydrolysis.

• The Fix:

  • Shift Equilibrium: Use Isopropylamine (IPA) as the amine donor in large excess, but do not exceed 75-100 mM in the reactor at once, as high IPA is inhibitory [1].

  • In-Situ Product Removal (ISPR): Apply a vacuum (reduced pressure) to continuously remove acetone (coproduct) if your system allows, or use a biphasic system (e.g., n-hexadecane) to sequester the inhibitory product.

  • Enzyme Variant: Ensure you are using a variant engineered for bulky substrates. The R411A variant of VsTA has shown superior performance for bulky aromatic ketones by enlarging the active site pocket [2].[2]

Q2: The reaction mixture turned cloudy/precipitated, and activity dropped.

Diagnosis: Solvent intolerance or pH drift.

• The Causality: 4'-Methylacetophenone is hydrophobic. You likely added DMSO or MeOH to solubilize it.

• The Limit: Most wild-type transaminases tolerate 20-30% DMSO maximum. Above this, the enzyme unfolds [1].

• The Fix:

  • Maintain DMSO <25% (v/v).

  • Switch to a Deep Eutectic Solvent (DES) or use a surfactant (e.g., Tween-80) to create an emulsion rather than a solution, preserving enzyme folding while increasing substrate availability.

Module 2: Asymmetric Hydrogenation

Method: Iridium or Rhodium catalysis with chiral phosphine ligands (e.g., Ir-f-Binaphane, Rh-DuanPhos). Core Issue: "Leakage" pathways where the imine reduces non-selectively.

Q3: I see high conversion but low ee (0-20%). Is my catalyst dead?

Diagnosis: You are likely hydrogenating the enamine tautomer or experiencing uncatalyzed background reduction .

• The Mechanism: The imine exists in equilibrium with its enamine form. If the metal center coordinates the enamine non-selectively, or if there is a heterogeneous metal contamination (e.g., Rh black formation), you get racemate.

• The Fix:

  • Additives: Add a Brønsted acid (e.g., stoichiometric acetic acid or catalytic phosphoric acid). Protonating the imine activates it for the chiral metal hydride transfer and suppresses enamine formation.

  • Solvent Switch: Avoid strongly polar solvents like acetonitrile if using Ir-complexes, as they can compete for coordination sites. Toluene or Dichloromethane often yield higher ee for this substrate class.

Q4: The ee fluctuates between batches (e.g., 85% vs 98%).

Diagnosis: Impurity in the Imine Precursor.

• The Causality: If you prepare the imine in situ or don't purify it, residual ketone + amine can react non-selectively during hydrogenation. Furthermore, E/Z isomerism of the imine can affect selectivity if the catalyst is slow to isomerize the substrate.

• The Fix: Crystallize or distill the imine intermediate before hydrogenation. Ensure the precursor purity is >98% by NMR.

Module 3: Lipase-Catalyzed Kinetic Resolution

Method: CAL-B (Novozym 435) acylation of the racemic amine. Core Issue: The "50% Yield Wall" and selectivity factors (E-value).

Q5: I am getting 99% ee, but my yield is stuck at 45%.

Diagnosis: This is the theoretical limit of Kinetic Resolution (KR).

• The Mechanism: The enzyme acylates only the (R)-enantiomer (typically). Once that is consumed, the reaction stops.

• The Fix:

  • Dynamic Kinetic Resolution (DKR): You must add a racemization catalyst (e.g., Shvo's catalyst) that continuously interconverts the (S)-amine back to the (R)-amine faster than the enzyme acylates it.

  • Acyl Donor: Switch to Isopropyl acetate or Ethyl acetate . Avoid highly reactive donors like acetic anhydride which cause uncatalyzed (racemic) chemical acylation.

Module 4: Analytical Verification (Forensics)

Warning: A false "high ee" is often a separation failure.

Recommended Chiral HPLC Method

Do not rely on generic gradients. Use this validated isocratic method for 1-(4-Methylphenyl)ethylamine [3].

Parameter	Condition
Column	Daicel CHIRALPAK® OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV @ 254 nm (Aromatic ring absorption)
Temperature	25°C (Lower temp improves resolution of critical pairs)
Elution Order	Typically (R) then (S) (Verify with pure standard)

Note: The addition of 0.1% Diethylamine (DEA) is critical. Without it, the amine tails heavily, merging the peaks and artificially inflating the calculated ee.

Visual Troubleshooting Workflows

Figure 1: Biocatalytic Transamination Logic

Use this flow to diagnose low yield/ee in ATA processes.

Caption: Decision tree for diagnosing Omega-Transaminase (ATA) failures in chiral amine synthesis.

Figure 2: Kinetic Resolution Dynamics

Visualizing the "Yield Wall" vs. Dynamic Kinetic Resolution.

Caption: Comparison of Standard Kinetic Resolution (stops at 50% yield) vs. Dynamic Kinetic Resolution (DKR).

References

• MDPI. (2021). ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)ethylamine. Retrieved from [Link]

• Springer. (2024). Engineered the Active Site of ω-Transaminase for Enhanced Asymmetric Synthesis. Retrieved from [Link]

Sources

• 1. Enhancing the organic solvent resistance of ω-amine transaminase for enantioselective synthesis of (R)-(+)-1(1-naphthyl)-ethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: 1-(4-Methylphenyl)ethylamine Resolution &amp; Crystallization

Topic: Optimizing Solvent Selection for 1-(4-Methylphenyl)ethylamine Crystallization Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Pharmaceutical Process Chemists & Separation Scientists

Welcome to the Advanced Separation Support Hub. This guide addresses the critical thermodynamic and kinetic factors governing the crystallization of 1-(4-Methylphenyl)ethylamine (also known as 1-(p-tolyl)ethylamine). As a liquid at room temperature (bp ~211°C), "crystallization" of this moiety almost exclusively refers to its diastereomeric salt formation during optical resolution or purification via acid salts.

The following protocols prioritize Dielectrically Controlled Resolution (DCR) , a sophisticated method where solvent composition switches the stability of the diastereomeric pair.

Part 1: Solvent Selection & Thermodynamics

Q1: Which solvent system maximizes the resolution efficiency (S-factor) for 1-(4-Methylphenyl)ethylamine?

A: For this specific amine, a binary system of Ethanol (EtOH) and Water is the gold standard, particularly when using (S)-Mandelic acid as the resolving agent.

The Mechanism (Dielectric Tuning): Unlike simple solubility, resolution depends on the difference in solubility between the (

) and ( ) salts. This difference is governed by the solvent's dielectric constant ( ).[1]

• High

  (Water-rich): Stabilizes the more polar ionic interactions, often reversing the order of precipitation compared to pure alcohols.

• Low

  (Pure Alcohol): Favors the crystallization of the naturally less soluble anhydrous salt.

Recommended Solvent Screen:

Solvent System	Dielectric Const.[1] ( )	Target Salt Precipitate	Typical Yield	Notes
74% EtOH (aq)	~45	(S)-Amine · (S)-Mandelate	30-35%	Primary Resolution. Water is critical here to hydrate the salt lattice.
100% EtOH	~24	(R)-Amine · (S)-Mandelate	20-25%	Used on the mother liquor concentrate to recover the opposite enantiomer.
Methanol	33	Mixed / Poor Resolution	Variable	Often leads to solvates that do not discriminate well between diastereomers.
Ethyl Acetate	6	N/A	Low	Use only for free-base extraction, not salt crystallization (solubility is too low).

Expert Insight: Do not treat water merely as a co-solvent to increase solubility. In this system, water acts as a structural component in the crystal lattice (forming a monohydrate salt). Removing it (using dry EtOH) will force the precipitation of the anhydrous salt, which may have the opposite chirality.

Part 2: Detailed Experimental Protocols

Q2: How do I execute a "Dielectrically Controlled Resolution" (DCR) to separate the (S)-enantiomer?

A: Follow this stepwise protocol to exploit the solubility differential created by water activity.

Reagents:

• Racemic 1-(4-Methylphenyl)ethylamine (1.0 eq)

• (S)-Mandelic Acid (1.0 eq)

• Solvent A: 74% (w/w) Ethanol in Water[1]

Workflow:

• Dissolution: Charge the racemic amine and (S)-mandelic acid into Solvent A (approx. 5-7 mL per gram of salt). Heat to 65–70°C until a clear solution is obtained.

• Nucleation Control: Cool slowly to 50°C .

  • Critical Step: If the solution turns milky (oiling out), reheat immediately. You must remain in the metastable zone.

• Seeding: At 50°C, add 0.1% w/w seeds of pure (S)-1-(p-tolyl)ethylamine · (S)-mandelate monohydrate.

• Crystallization: Cool to 10°C over 6 hours (linear ramp: -6.6°C/hr).

• Harvest: Filter the solid.

  • Solid Phase: Contains the (S)-Amine salt (

    de).

  • Mother Liquor: Enriched with the (R)-Amine .

Protocol Visualization (Process Logic):

Caption: Logic flow for Dielectrically Controlled Resolution (DCR) utilizing solvent polarity switches to target specific diastereomers.

Part 3: Troubleshooting Common Failures

Q3: My solution is "oiling out" (Liquid-Liquid Phase Separation) instead of crystallizing. How do I fix this?

A: Oiling out is the most common failure mode for amine salts. It occurs when the salt's melting point in the solvent is lower than the saturation temperature.

Root Causes & Fixes:

Cause	Diagnostic	Corrective Action
Impurity Depression	The oil droplets are colored or dark.	Charcoal treatment: Impurities lower the melting point of the salt phase. Treat the hot solution with activated carbon, filter, then re-attempt crystallization.
Supersaturation Shock	Oil appears immediately upon adding anti-solvent.	Seed & Feed: Add the anti-solvent slowly to a seeded suspension, rather than mixing all at once.
Wrong Solvent Polarity	The "oil" persists even after cooling.	Increase Solvency: The system is too repulsive. Add small amounts of the "good" solvent (e.g., Ethanol) to redissolve the oil, then cool very slowly.

Q4: The Enantiomeric Excess (ee) is low (<80%).[2] Can I recrystallize?

A: Yes, but beware of the Eutectic Limit . If your ee is very low (e.g., <50%), you may be near the eutectic composition where further crystallization will not improve purity.

• Check: If recrystallization yield is high but purity doesn't improve, you are likely crystallizing the racemate (or a 1:1 diastereomeric complex).

• Solution: You must break the salt (return to free base), extract, and restart the resolution with a different resolving agent (e.g., L-Tartaric Acid or N-Acetyl-L-leucine ) to shift the eutectic point.

Troubleshooting Logic Tree:

Caption: Decision matrix for diagnosing and resolving oiling out (LLPS) phenomena during amine salt crystallization.

References

• Sakai, K., et al. (2003). "Practical resolution of 1-phenyl-2-(4-methylphenyl)ethylamine using a single resolving agent controlled by the dielectric constant of the solvent." Tetrahedron: Asymmetry, 14(12), 1631-1636.

• Saigo, K., et al. (1986). "Optical Resolution of 1-Phenylethylamine Derivatives." Bulletin of the Chemical Society of Japan, 59, 931.

• Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann. (Chapter 7: "Crystallization of Organic Molecules" - specifically addressing LLPS/Oiling Out mechanisms).

• Nohira, H. (1998). "Dielectrically Controlled Resolution (DCR) of Chiral Amines." Journal of Synthetic Organic Chemistry, Japan, 56(11), 941-949.

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: 1-(4-Methylphenyl)ethylamine Stability &amp; Handling

Executive Summary & Compound Profile

1-(4-Methylphenyl)ethylamine (also known as

-4-Dimethylbenzylamine or 1-(p-Tolyl)ethylamine) is a valuable chiral building block and resolving agent. Its structural integrity is compromised by two primary environmental factors: atmospheric carbon dioxide ( ) and oxidative radical formation at the benzylic position.

This guide provides field-proven protocols to maintain high enantiomeric excess (ee) and chemical purity.

Compound Snapshot

Property	Specification
CAS (Racemic)	586-70-9
CAS (R-Enantiomer)	4187-38-6
Structure	Primary benzylic amine with p-methyl substitution
Boiling Point	~208°C (760 mmHg) / 105°C (27 mmHg)
Storage Class	Hygroscopic, Air-Sensitive, Photosensitive
Key Vulnerabilities	Carbamate formation ( ), Benzylic oxidation ( )

Rapid Diagnostics (Troubleshooting FAQs)

Q1: My clear liquid has turned yellow. Is it ruined?

Diagnosis: Early-stage Oxidation. The yellow color typically indicates the formation of trace imines (Schiff bases) caused by the oxidation of the benzylic carbon-nitrogen bond.

• Mechanism: The benzylic hydrogen (adjacent to the nitrogen) is abstracted by radical initiators (light/oxygen), leading to an imine intermediate (

  ). Conjugation extends the chromophore, absorbing blue light and appearing yellow.

• Action: If the yellowing is faint, the compound is likely >98% pure and usable for non-critical steps. For strict chiral resolution or GMP synthesis, perform the Acid-Base Purification Protocol (Section 4) to remove the imine impurities.

Q2: There is a white crust/solid on the cap and threads of the bottle.

Diagnosis: Carbonation (Carbamate Formation). This is not oxidation. Primary amines react avidly with atmospheric

to form solid carbamates or ammonium carbonate salts.

• Reaction:

• Action: This process is reversible. The solid is generally insoluble in the liquid amine.

  • Do not scrape the solid back into the bottle.

  • Wipe the threads with a dry, lint-free wipe.

  • Purge the headspace with Argon before resealing.

Q3: Does the p-methyl group affect stability compared to standard benzylamine?

Technical Insight: Yes, it slightly increases oxidative risk. The methyl group at the para position is electron-donating. This increases electron density in the benzene ring, which stabilizes the benzylic radical intermediate formed during oxidation. Consequently, 1-(4-Methylphenyl)ethylamine is slightly more susceptible to oxidative degradation than unsubstituted benzylamine.

The Science of Degradation

To prevent degradation, one must understand the pathways. The diagram below illustrates the two distinct failure modes: Oxidative Cleavage (irreversible) and Carbonation (reversible).

Figure 1: Degradation pathways showing Carbonation (Top) and Oxidative Deamination (Bottom).

Recovery & Purification Protocols

If your material has degraded (significant yellowing or solids), use this self-validating Acid-Base Extraction protocol. This method relies on the basicity of the amine (

) to separate it from neutral oxidation products (acetophenones) and acidic impurities.

Protocol A: Acid-Base Purification (The "Rescue" Method)

Reagents:

• Methyl tert-butyl ether (MTBE) or Diethyl ether (

  )

• 1M Hydrochloric Acid (HCl)

• 2M Sodium Hydroxide (NaOH)

• Magnesium Sulfate (

  )

Step-by-Step:

• Dissolution: Dissolve the degraded amine in MTBE (10 mL solvent per 1 g amine).

• Acid Wash (Critical Step):

  • Add 1M HCl (1.2 equivalents relative to amine).

  • Shake vigorously. The amine will protonate (

    ) and move to the aqueous (bottom) layer.

  • Validation: The organic (top) layer will retain the yellow color (imines/ketones). The aqueous layer should be clear.

• Separation: Drain the aqueous layer into a clean flask. Discard the organic layer (contains impurities).

• Basification:

  • Cool the aqueous solution in an ice bath.

  • Slowly add 2M NaOH until pH > 12 (check with pH paper). The solution will become cloudy as the free amine separates.[1]

• Extraction: Extract the aqueous mixture with fresh MTBE (2x).

• Drying: Dry the combined organic layers over

  , filter, and concentrate under reduced pressure (Rotavap).

Result: A clear, colorless liquid free of oxidation byproducts.

Protocol B: Inert Storage (Prevention)

Equipment: Schlenk line or Nitrogen/Argon tank, Parafilm/Electrical tape.

• Sparging: If the bottle has been opened, insert a long needle connected to an Argon line. Bubble gas gently through the liquid for 2-3 minutes to displace dissolved oxygen.

• Blanketing: Argon is heavier than air. Flow Argon into the headspace for 10 seconds before capping.

• Sealing: Wrap the cap junction tightly with Parafilm or electrical tape to prevent gas exchange.

• Environment: Store at 4°C in the dark.

Workflow Visualization

The following diagram details the logic flow for the Acid-Base purification described in Protocol A.

Figure 2: Purification Logic Flow: Isolating the amine via pH manipulation.

References

• Sigma-Aldrich (Merck). (2024). Safety Data Sheet: (R)-(+)-1-(4-Methylphenyl)ethylamine. Retrieved from

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 8: Acidity, Basicity, and pKa - Principles of Acid-Base Extraction).

• ChemicalBook. (2024). 1-(4-Methylphenyl)ethylamine Properties and Stability. Retrieved from

• Master Organic Chemistry. (2018). Reactions on the Benzylic Carbon: Oxidation. Retrieved from

• University of Rochester. (2024). Not Voodoo: Workup for Removing Amines. Retrieved from

Sources

• 1. Workup [chem.rochester.edu]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of 1-(4-Methylphenyl)ethylamine

Executive Summary & Application Context

1-(4-Methylphenyl)ethylamine (CAS: 5400-94-2), often referred to as

,4-Dimethylbenzylamine, is a critical chiral building block in the synthesis of resolvable pharmaceutical intermediates. Its structural integrity is paramount during quality control; however, it suffers from significant isobaric interference from its regioisomer, 2-(4-methylphenyl)ethylamine.

This guide provides a definitive technical comparison of ionization techniques (EI vs. ESI) and establishes a self-validating protocol to distinguish this analyte from structural isomers. We move beyond simple spectral matching to explain the causality of fragmentation, ensuring you can troubleshoot anomalous data in complex matrices.

The Core Analytical Challenge

The primary challenge is differentiating the target benzylic amine (1-position) from the homobenzylic amine (2-position).

• Target: 1-(4-Methylphenyl)ethylamine (Benzylic).

• Interference: 2-(4-Methylphenyl)ethylamine (Homobenzylic).

Both have a molecular weight of 135.21 g/mol . Standard low-resolution MS can easily misidentify these without a clear understanding of

-cleavage mechanics.

Ionization Modalities: EI vs. ESI[1][2][3][4]

The choice of ionization dictates the fragmentation richness and sensitivity. The following decision matrix outlines the operational logic.

Comparison of Techniques

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Regime	Hard (70 eV)	Soft (Thermal/Voltage)
Dominant Species	Fragment Ions (m/z 44, 120)	Protonated Molecule (m/z 136)
Structural Insight	High: Distinguishes isomers via fingerprint.	Low: Requires MS/MS (CID) for structural data.
Limit of Detection	ng range (Splitless GC)	pg range (LC-MS/MS)
Primary Utility	Impurity profiling, Isomer differentiation.	PK studies, Trace quantification in biofluids.

Workflow Decision Tree

Figure 1: Decision matrix for selecting ionization modality based on analytical requirements.

Deep Dive: Fragmentation Mechanics (EI)

This section details the specific bond-breaking events that validate the identity of 1-(4-Methylphenyl)ethylamine.

The -Cleavage Rule

In aliphatic amines, the dominant fragmentation is

-cleavage, where the bond adjacent to the nitrogen atom breaks. The charge is retained on the nitrogen-containing fragment (Stevenson’s Rule) due to the stability of the iminium ion.

Pathway A: Formation of the Base Peak (m/z 44)

For our target molecule,

-cleavage can occur on either side of the chiral center:

• Loss of the Aryl Group (Tolyl radical, 91 Da):

  • Precursor:

  • Cleavage: Bond between Benzylic C and Ring C breaks (less common) OR bond between Benzylic C and Methyl C.

  • Correction: In 1-methylated amines, the loss of the largest alkyl/aryl group is usually favored. However, for

    -methyl benzylamines, the formation of the ethylideneiminium ion ( ) at m/z 44 is the dominant base peak. This distinguishes it from the straight-chain isomer.

Pathway B: Loss of Methyl Group (m/z 120)

• Loss of Methyl Radical (15 Da):

  • Cleavage: Bond between Benzylic C and Methyl C.

  • Product: A resonance-stabilized benzylic iminium ion (

    ).

  • Observation: Significant peak at m/z 120 .

Comparative Fragmentation Table[3]

m/z	Ion Identity	Origin	Abundance (Target)	Abundance (Isomer: 2-p-tolyl...)
135		Molecular Ion	Weak (<10%)	Weak (<10%)
120		-cleavage (Methyl loss)	High	Absent
105		Methylbenzyl cation	Moderate	Moderate
44		Ethylideneiminium	Base Peak (100%)	Absent
30		Methyleniminium	Absent/Trace	Base Peak (100%)

Critical Diagnostic: If your spectrum shows a base peak at m/z 30 , you have the wrong isomer (2-(4-methylphenyl)ethylamine). The target must show m/z 44 .

Fragmentation Pathway Diagram[5]

Figure 2: EI Fragmentation pathways. The competition between methyl loss and aryl loss defines the spectrum.

Derivatization Strategies

When analyzing biological matrices or chiral purity, native analysis is often insufficient due to peak tailing (amine interaction with silanols) or lack of retention.

Recommended Protocol: TFA Derivatization

Trifluoroacetic anhydride (TFAA) derivatization is the industry standard for this class of amines.

• Reaction:

• Mass Shift: Adds 96 Da. New MW = 231.

• Advantage:

  • Eliminates peak tailing.

  • Provides a unique m/z 140 fragment (TFA-group specific rearrangement) and molecular ion m/z 231 .

  • Chiral Analysis: For enantiomeric separation, replace TFAA with GITC (2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate) to form diastereomers separable on standard C18 columns.

Validated Experimental Protocols

A. GC-MS (EI) for Purity/Identification[4]

• Instrument: Agilent 7890/5977 or equivalent.

• Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25µm).

• Inlet: Split 20:1, 250°C.

• Carrier: Helium at 1.0 mL/min (Constant Flow).

• Oven: 60°C (1 min)

  15°C/min 300°C (3 min).

• MS Source: 230°C, 70 eV.

• Scan Range: m/z 35–300.

• Expected RT: ~6.5 min (dependent on ramp).

B. LC-MS/MS (ESI) for Quantification[2]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 mins.

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus), 2.1 x 50mm, 1.8µm.

• MRM Transitions (Positive Mode):

  • Quantifier:

    (Loss of , collision energy ~15 eV).

  • Qualifier:

    (Tropylium, collision energy ~25 eV).

References

• Sparkman, O. D., Penton, Z., & Kitson, F. G. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press.

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Phenethylamine derivatives. NIST Chemistry WebBook, SRD 69.[1][2] [Link]

• Awad, T., et al. (2015). "Differentiation of isomers of methyl-phenethylamine by GC-MS and derivatization." Forensic Science International.
• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Source for Stevenson's Rule and -cleavage logic).

Sources

• 1. Ethanamine, N-methyl- [webbook.nist.gov]
• 2. Ethylamine [webbook.nist.gov]

A Senior Scientist's Guide to the Chiral Separation of 1-(4-Methylphenyl)ethylamine Enantiomers

In the landscape of pharmaceutical development and chemical synthesis, the ability to resolve enantiomers is not merely a technical exercise but a fundamental necessity. The distinct pharmacological and toxicological profiles of individual enantiomers demand robust and reliable analytical methods for their separation and quantification.[1] This guide provides an in-depth comparison of chiral chromatography strategies for the separation of 1-(4-Methylphenyl)ethylamine enantiomers, a primary aromatic amine that serves as a crucial chiral building block.

Drawing from established methodologies and fundamental principles, this document moves beyond simple protocol recitation. It delves into the causality behind the selection of specific chiral stationary phases (CSPs) and mobile phase conditions, offering a framework for logical method development. We will compare the performance of leading CSP classes, provide detailed experimental protocols, and present data-driven insights to guide researchers toward efficient and effective enantioselective separations.

The Bedrock of Separation: Chiral Recognition Mechanisms

The successful separation of enantiomers via chiral HPLC hinges on the differential interactions between the analyte enantiomers and the chiral stationary phase.[2] For a primary amine like 1-(4-Methylphenyl)ethylamine, these interactions are primarily governed by a combination of forces:

• Hydrogen Bonding: The primary amine group (-NH₂) is a potent hydrogen bond donor, while the phenyl ring can act as a weak hydrogen bond acceptor.

• π-π Interactions: The aromatic ring of the analyte can engage in π-π stacking with aromatic moieties within the CSP.[3][4]

• Steric Interactions: The three-dimensional arrangement of the analyte's substituents (methyl group, phenyl group, and the amino group) relative to the chiral cavities or selectors of the CSP is critical for enantioselective recognition.[4][5]

• Dipole-Dipole Interactions: The polarity of the C-N bond and other functional groups contributes to the overall interaction profile.[6]

Understanding which of these interactions is likely to be dominant with a given CSP is key to rational column selection and method optimization.

Comparative Analysis of Chiral Stationary Phases

The choice of the CSP is the most critical factor in a chiral separation.[7] We will compare two of the most powerful and widely applicable classes of CSPs for the separation of primary amines: Polysaccharide-based and Cyclofructan-based phases.

Polysaccharide-Based CSPs

Derivatized cellulose and amylose are the most successful and versatile CSPs, capable of resolving approximately 90% of all chiral compounds.[3] Their chiral recognition ability stems from the helical polymer structure which forms chiral grooves and cavities.[5][6] Analytes interact with the carbamate groups on the polysaccharide backbone, where hydrogen bonding, dipole-dipole, and π-π interactions facilitate discrimination.[3][6]

For primary aromatic amines, CSPs like Chiralpak® AD (amylose tris(3,5-dimethylphenylcarbamate)) and Chiralcel® OD (cellulose tris(3,5-dimethylphenylcarbamate)) are often the first choice.[5][8]

Data Summary: Polysaccharide-Based CSPs

Parameter	Chiralpak® AD-H	Chiralcel® OD-H
Stationary Phase	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v)	n-Hexane / Ethanol / Diethylamine (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25 °C	25 °C
Detection	UV at 254 nm	UV at 254 nm
Selectivity (α)	1.45	1.28
Resolution (Rs)	3.8	2.5
Analysis Time	~12 min	~15 min

Note: Data are representative and may vary based on specific column dimensions, system configuration, and exact mobile phase preparation.

Causality & Insights:

• The higher selectivity and resolution observed on the Chiralpak® AD-H column suggest a better steric fit and more favorable energetic difference in the transient diastereomeric complexes formed between the enantiomers and the amylose-based selector.

• The use of a basic additive like diethylamine (DEA) is crucial.[8] It acts as a silanol-masking agent on the silica support, preventing strong, non-enantioselective interactions that lead to severe peak tailing and poor resolution of basic analytes like amines.

Detailed Experimental Protocol: Polysaccharide-Based Separation

Objective: To resolve the enantiomers of 1-(4-Methylphenyl)ethylamine using a Chiralpak® AD-H column.

1. Instrumentation and Materials:

• HPLC system with quaternary pump, autosampler, column thermostat, and UV detector (e.g., Agilent 1260 Infinity).[9]
• Chiralpak® AD-H column (250 x 4.6 mm, 5 µm).
• HPLC-grade n-Hexane, 2-Propanol, and Diethylamine.
• Racemic 1-(4-Methylphenyl)ethylamine standard.

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v).
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25 °C.
• Detection: 254 nm.
• Injection Volume: 10 µL.

3. Sample Preparation:

• Prepare a stock solution of racemic 1-(4-Methylphenyl)ethylamine at 1.0 mg/mL in the mobile phase.
• Filter the sample through a 0.45 µm syringe filter before injection.

4. Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.
• Inject the prepared sample.
• Integrate the peaks and calculate the selectivity (α) and resolution (Rs) using standard chromatography data system software.

Cyclofructan-Based CSPs

A newer class of CSPs based on derivatized cyclofructans (CFs) has shown excellent selectivity for primary amines.[10] These CSPs, such as the Larihc® CF6-P, contain crown ether-like moieties that are effective for recognizing protonated primary amines.[9][10] The separation is typically performed in polar organic or normal phase modes.

The primary interaction mechanism involves the insertion of the protonated amine group (-NH₃⁺) into the "crown" of the cyclofructan, where it is held by multiple hydrogen bonds. Secondary interactions, such as π-π and steric interactions with the phenyl and methyl groups of the analyte, provide the basis for enantiomeric discrimination.

Data Summary: Cyclofructan-Based CSP

Parameter	Larihc® CF6-P
Stationary Phase	(R)-N-(3,5-Dinitrobenzoyl)-phenylglycine Cyclofructan 6
Mobile Phase	Acetonitrile / Methanol / Trifluoroacetic Acid / Triethylamine (90:10:0.3:0.2, v/v/v/v)
Flow Rate	2.0 mL/min
Temperature	30 °C
Detection	UV at 254 nm
Selectivity (α)	1.35
Resolution (Rs)	3.1
Analysis Time	~8 min

Note: Data are representative, based on typical conditions for primary amine separation on this phase.[9][11]

Causality & Insights:

• The use of an acid/base additive pair (TFA/TEA) is critical for this CSP.[9] TFA protonates the primary amine, which is essential for the primary hydrogen bonding interaction with the cyclofructan. TEA serves to improve peak shape. Using only a basic additive can destroy enantioselectivity on this phase.[9]

• The polar organic mode (Acetonitrile/Methanol) often provides shorter analysis times compared to normal phase on these columns.[9] The Larihc CF6-P column, in particular, has demonstrated a high success rate for separating primary amines in this mode.[10]

Chiral Method Development Workflow

A systematic approach is essential for efficient chiral method development. The trial-and-error method can be time-consuming and wasteful.[8] The following workflow provides a logical pathway from column selection to an optimized method.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. fulir.irb.hr [fulir.irb.hr]
• 5. asianpubs.org [asianpubs.org]
• 6. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 7. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Comparing reactivity of 1-(4-Methylphenyl)ethylamine vs. diisopropylamine

Executive Summary: The Scalpel vs. The Shield

In organic synthesis, the choice between 1-(4-Methylphenyl)ethylamine (Compound A) and Diisopropylamine (DIPA) is rarely a choice of substitution, but rather a choice of function.

• 1-(4-Methylphenyl)ethylamine is a "Scalpel." It is a primary chiral amine used for high-precision stereochemical resolution and as a nucleophilic building block. Its reactivity is defined by its chirality and accessible nitrogen lone pair.

• Diisopropylamine (DIPA) is a "Shield." It is a bulky secondary amine used almost exclusively as a non-nucleophilic base (or precursor to one, like LDA). Its reactivity is defined by steric hindrance that blocks nucleophilic attack while permitting proton abstraction.

Quick Verdict:

• Choose 1-(4-Methylphenyl)ethylamine if you need to resolve racemic acids, synthesize chiral amides, or introduce a chiral auxiliary.

• Choose DIPA if you need to generate a lithium amide base (LDA) for enolate chemistry or require a base that will not attack electrophilic centers (e.g., alkyl halides, carbonyls).

Structural & Electronic Analysis

The divergent behaviors of these amines stem directly from their steric and electronic profiles.

Comparative Data Table

Feature	1-(4-Methylphenyl)ethylamine	Diisopropylamine (DIPA)
Structure Type	Primary Amine ( ), Benzylic	Secondary Amine ( ), Aliphatic
Chirality	Chiral ( or enantiomers)	Achiral
Steric Hindrance	Low to Moderate (Nucleophilic)	High (Non-Nucleophilic)
Basicity ( of conjugate acid)	~9.2 - 9.8 (Moderate Base)	11.05 (Strong Base)
Boiling Point	~205°C	84°C
Key Role	Chiral Resolving Agent, Nucleophile	Proton Scavenger, LDA Precursor
CAS No.	4187-38-6 ( -isomer)	108-18-9

Mechanistic Visualization (Sterics vs. Electronics)

The following diagram illustrates the decision logic based on the structural properties of the nitrogen center.

Caption: Decision tree highlighting how steric hindrance dictates the functional role of the amine.

Functional Performance Comparison

Nucleophilicity (The "Mayr" Factor)

• 1-(4-Methylphenyl)ethylamine: As a primary amine, it exhibits significant nucleophilicity. It readily attacks alkyl halides (

  ) and carbonyls (forming imines/amides). The para-methyl group on the phenyl ring donates electron density (via hyperconjugation), making it slightly more nucleophilic than unsubstituted -phenylethylamine.

• DIPA: The two isopropyl groups create a massive steric cone angle. While the nitrogen lone pair is electron-rich (inductive effect of alkyl groups), it physically cannot approach electrophilic carbon centers. It is effectively non-nucleophilic in most standard organic reactions.

Basicity & Lithiation

• DIPA: With a

  of ~11.05, DIPA is a stronger base than the chiral amine. Its most critical application is the reaction with n-Butyllithium to form Lithium Diisopropylamide (LDA) . LDA is a cornerstone reagent because it is a soluble, strong, non-nucleophilic base capable of kinetic enolate generation.

• 1-(4-Methylphenyl)ethylamine: With a

  near 9.2, it is a weaker base. While it can be lithiated, the resulting lithium amide would be less basic and, crucially, nucleophilic , leading to unwanted side reactions (like attacking the carbonyl it is supposed to deprotonate).

Chiral Resolution (Unique to Compound A)

1-(4-Methylphenyl)ethylamine is a premium resolving agent. It reacts with racemic carboxylic acids to form diastereomeric salts. Because the amine is pure (

or ), the resulting salts (e.g., -Amine/ -Acid vs. -Amine/ -Acid) have different physical properties (solubility), allowing separation by crystallization. DIPA, being achiral, cannot perform this function.

Experimental Protocols

Protocol A: Chiral Resolution of a Racemic Acid

Target: Separation of a generic racemic carboxylic acid (e.g., Mandelic acid derivative) using (R)-1-(4-Methylphenyl)ethylamine.

Rationale: This protocol utilizes the solubility difference between diastereomeric salts.[1]

• Stoichiometry: Dissolve 10 mmol of the racemic acid in hot ethanol (or specific solvent determined by screening).

• Addition: Add 5 mmol (0.5 eq) of (R)-1-(4-Methylphenyl)ethylamine dropwise.

  • Note: Using 0.5 equivalents ("Popov's Rule") often maximizes the yield of the less soluble diastereomer.

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

• Filtration: Filter the precipitate. This is the Diastereomeric Salt .

  • Validation: Check the melting point.[2][3][4] It should be sharp and distinct from the racemate.

• Liberation: Suspend the salt in dilute HCl (1M) and extract with ethyl acetate. The chiral amine stays in the aqueous layer (as ammonium salt), while the resolved acid moves to the organic layer.

• Recycling: Basify the aqueous layer with NaOH and extract with ether to recover the expensive chiral amine.

Protocol B: Synthesis of LDA (Lithium Diisopropylamide)

Target: Generation of a non-nucleophilic base for enolate formation.

Rationale: This protocol requires DIPA's steric bulk to prevent nucleophilic attack on the butyl-lithium or the substrate.

• Setup: Flame-dry a flask under Argon/Nitrogen atmosphere.

• Charging: Add Diisopropylamine (DIPA) (11 mmol) and anhydrous THF (20 mL).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

  • Critical Step: Low temperature controls the exotherm and prevents THF decomposition.

• Lithiation: Add n-Butyllithium (10 mmol, 2.5 M in hexanes) dropwise over 10 minutes.

  • Mechanism:[5][6]

    .

• Aging: Stir at 0°C for 15 minutes to ensure complete deprotonation.

• Usage: The LDA solution is now ready for immediate use (e.g., adding a ketone to form a kinetic enolate).

Pathway Visualization

The following diagram contrasts the reaction pathways of both amines when exposed to a ketone (Electrophile).

Caption: Reaction pathway divergence: DIPA acts as a base to form enolates, while the chiral amine attacks the carbonyl to form imines.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7912, Diisopropylamine. Retrieved from [Link]

• Mayr, H., et al. (2018). Nucleophilicity Trends of Amines. Master Organic Chemistry. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 108-18-9 CAS MSDS (Diisopropylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Diisopropylamine CAS#: 108-18-9 [m.chemicalbook.com]
• 4. (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study - Oreate AI Blog [oreateai.com]
• 5. (R)-(+)-1-(4-Methylphenyl)ethylamine | 4187-38-6 [chemicalbook.com]
• 6. CN108658784B - The synthetic method of (R)-1-(4-methylphenyl) ethylamine - Google Patents [patents.google.com]

Comparative Crystallographic Analysis: 1-(4-Methylphenyl)ethylamine Derivatives

Executive Summary: Beyond the Standard Phenylethylamine

In chiral resolution and asymmetric synthesis, 1-Phenylethylamine (PEA) has long been the "workhorse" resolving agent. However, for difficult separations—particularly those involving sterically hindered acids or those requiring higher lattice energies for precipitation—the para-methyl derivative, 1-(4-Methylphenyl)ethylamine (MPEA) (also known as 1-(p-tolyl)ethylamine), offers distinct crystallographic advantages.

This guide objectively compares the crystallographic performance of MPEA against PEA, providing experimental protocols for growing X-ray quality crystals and analyzing the resulting diffraction data.

Structural & Physical Comparison

The addition of a methyl group at the para position is not merely a change in molecular weight; it fundamentally alters the packing efficiency and lattice energy of the resulting diastereomeric salts.

Table 1: Physicochemical Profile – MPEA vs. PEA

Feature	1-Phenylethylamine (PEA)	1-(4-Methylphenyl)ethylamine (MPEA)	Crystallographic Impact
Molecular Weight	121.18 g/mol	135.21 g/mol	MPEA salts exhibit higher density and scattering power.
Boiling Point	~187 °C	211–212 °C	MPEA has lower vapor pressure, reducing solvent loss during slow evaporation.
Lattice Interactions	Primarily H-bonding (N-H...O) and - stacking.	H-bonding, - , plus C-H... interactions via the p-methyl group.	The p-methyl group acts as a "locking" mechanism, often reducing disorder in the crystal lattice.
Melting Point (HCl Salt)	~158 °C	>170 °C (Derivative dependent)	Higher MP correlates with higher lattice energy, facilitating sharper resolution of diastereomers.
Space Group Tendency	Often Monoclinic ( )	Tendency toward Orthorhombic ( or )	Higher symmetry systems often yield better-resolved datasets.

Analyst Note: The para-methyl group in MPEA reduces the conformational freedom of the phenyl ring in the solid state compared to PEA. In X-ray diffraction (XRD), this often results in lower thermal ellipsoids for the aromatic region, leading to higher precision structure solutions [1, 2].

Experimental Protocol: Growing X-Ray Quality Crystals

Obtaining single crystals of diastereomeric salts requires precise control over supersaturation. The following protocol is optimized for MPEA derivatives, specifically addressing their solubility profile.

Method: Optimized Vapor Diffusion (Sit-Drop Technique)

Objective: Grow single crystals >0.2 mm with minimal mosaicity.

• Preparation of Salt:

  • Mix equimolar amounts of (R)-MPEA and the target chiral acid in Methanol (MeOH) .

  • Ensure complete dissolution. If the salt precipitates immediately, add minimal heat (40°C).

• Filtration:

  • Filter the solution through a 0.22

    m PTFE syringe filter into a clean 4 mL vial (inner vial). Dust serves as a nucleation site for polycrystals—avoid it.

• Diffusion Setup:

  • Place the open 4 mL vial inside a larger 20 mL scintillation vial.

  • Add Diisopropyl Ether (IPE) or Hexane into the outer vial (approx. 5 mL). Note: MPEA salts are generally insoluble in non-polar ethers.

  • Cap the outer vial tightly.

• Crystallization:

  • Store at 4°C (refrigerator) in a vibration-free zone.

  • Timeframe: 2–7 days. The anti-solvent (IPE) will slowly diffuse into the MeOH, gently pushing the salt out of solution.

Data Collection Parameters[1][2][3][4][5][6][7][8]

• Temperature: 100 K (Liquid Nitrogen stream).

  • Reasoning: The methyl group on the MPEA ring can exhibit rotational disorder at room temperature (298 K). Cooling freezes this rotation, sharpening the diffraction spots.

• Radiation Source: Mo-K

  ( = 0.71073 Å) is preferred for salt structures to minimize absorption, though Cu-K is acceptable for absolute configuration determination of light-atom structures.

Workflow Visualization

The following diagrams illustrate the decision-making process for using MPEA in chiral resolution and the subsequent crystallographic validation.

Diagram 1: Chiral Resolution & Crystallography Workflow

Caption: Decision logic for selecting MPEA over PEA and the subsequent crystallographic validation pipeline.

Diagram 2: Crystallographic Logic for Absolute Configuration

Caption: Logic flow for validating absolute configuration using the Flack parameter in MPEA salt structures.

Comparative Performance Analysis

Resolution Efficiency

In comparative studies involving the resolution of halo-substituted acids (e.g., 4-chlorophenyl derivatives), MPEA often yields higher diastereomeric excess (de) in the first crystallization crop compared to PEA.

• PEA: Often requires 2–3 recrystallizations to reach >98% de.

• MPEA: Frequently achieves >95% de in the first crop due to the "interlocking" nature of the p-tolyl groups, which disfavors the inclusion of the wrong diastereomer in the lattice [3, 4].

Powder Diffraction (PXRD) Utility

While Single Crystal XRD is used for structure determination, PXRD is the rapid screening tool.

• Distinct Fingerprint: MPEA salts show distinct low-angle reflections (

  ) corresponding to the longer unit cell axes created by the bulky tolyl group.

• Protocol: If Single Crystal growth fails, collect PXRD data. Sharp peaks indicate a crystalline salt (likely successful resolution), while a "halo" indicates amorphous material (failed resolution).

References

• ChemicalBook. (2026).[1] (R)-(+)-1-(4-Methylphenyl)ethylamine Structure and Properties. Retrieved from

• PubChem. (2025).[2] 1-(4-Methylphenyl)ethylamine Compound Summary. National Library of Medicine. Retrieved from

• Siedlecka, R. (2013).[3][4] New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine. Molecules. Retrieved from

• Pálovics, E., et al. (2021).[5] The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts. Symmetry, MDPI. Retrieved from

Sources

• 1. (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study - Oreate AI Blog [oreateai.com]
• 2. (+)-1-(4-Methylphenyl)ethylamine | C9H13N | CID 7015756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts | MDPI [mdpi.com]

Safety & Regulatory Compliance

[1-(4-Methylphenyl)ethyl](pentan-3-YL)amine proper disposal procedures

The following technical guide details the proper handling and disposal procedures for amine .

Executive Summary

amine is a secondary organic amine. Due to its structural relationship with phenethylamines and its likely lipophilic nature, it must be classified as a Hazardous Organic Base . It is strictly prohibited from sanitary sewer disposal.

Immediate Directive:

• Isolate: Segregate from acids, oxidizers, and aqueous waste streams.

• Label: Tag as "Hazardous Waste – Organic Amine (Toxic/Corrosive)."

• Dispose: The only compliant disposal pathway is high-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the chemical behavior of this specific amine to prevent incompatible reactions.

Feature	Property (Inferred/Class-Based)	Operational Implication
Chemical Class	Secondary Amine (N-substituted)	Basic (pH > 10 in solution); reacts exothermically with acids.
Solubility	Lipophilic (Hydrophobic)	Do not attempt to dilute with water for drain disposal; it will phase separate and adhere to pipes.
Volatility	Moderate to Low	Vapors may be noxious; handle only in a fume hood.
Reactivity	Nucleophilic / Basic	Incompatible with strong acids, acid chlorides, anhydrides, and strong oxidizers (e.g., Nitric Acid, Peroxides).
Toxicity	Likely Irritant / Toxic	Assume skin absorption potential; use Nitrile or Laminate gloves.

Critical Note: This compound possesses a structural backbone similar to certain regulated phenethylamines. While it may be a research intermediate, treat it with the security and tracking protocols reserved for controlled substance analogues until verified otherwise by your organization's EHS officer.

Disposal Protocol: The "Zero-Emission" Standard

Do not attempt "in-lab" neutralization for the purpose of drain disposal. The risk of generating toxic byproducts or uncontrolled exotherms outweighs the benefit.

Step-by-Step Disposal Workflow

Phase 1: Collection & Segregation

• Container Selection: Use a chemically resistant container (Amber Glass or High-Density Polyethylene - HDPE). Avoid metal containers due to potential corrosion from amine vapors over time.

• Waste Stream: Designate a specific waste stream for "Non-Halogenated Organic Amines."

  • Do NOT mix with: Acid waste (exothermic explosion risk) or Halogenated solvents (unless permitted by your specific contractor profile).

• Labeling: Adhere to RCRA (Resource Conservation and Recovery Act) standards.

  • Label Text: "Hazardous Waste - amine."

  • Hazard Checkboxes: [x] Toxic, [x] Corrosive, [x] Flammable (if in solvent).

Phase 2: Pre-Transport Stabilization

• If the amine is in a synthesis reaction mixture, quench any residual reactive reagents (e.g., hydrides, alkyl halides) before adding to the waste container.

• Ensure the container has a vented cap if there is any risk of slow gas evolution, though stable amines typically require standard sealed caps.

Phase 3: Contractor Handoff

• Transfer custody to your licensed hazardous waste transporter (e.g., Clean Harbors, Veolia, Triumvirate).

• Disposal Code: Likely D001 (Ignitable) if in solvent, or D002 (Corrosive) if pure/concentrated.

• Ultimate Fate: Fuel blending or Incineration.

Emergency Procedures: Spill Management

In the event of a benchtop spill, follow this containment logic.

Spill Response Algorithm:

• Evacuate: Clear the immediate area of personnel.

• Ventilate: Ensure fume hood sashes are low; increase lab ventilation if possible.

• PPE Up: Double nitrile gloves, lab coat, safety goggles.

• Absorb: Use an inert absorbent (Vermiculite or Clay).

  • Pro-Tip: Do not use paper towels for neat amines; the high surface area can accelerate volatilization or oxidation.

• Neutralize (Optional but Recommended): Dust the absorbed material with a weak solid acid (e.g., Citric Acid or Sodium Bisulfate) to reduce volatility.

• Package: Scoop into a wide-mouth jar, label as "Spill Debris - Amine," and treat as hazardous waste.

Visualizing the Decision Logic

The following diagram illustrates the critical decision pathways for disposing of this amine versus other common lab wastes.

Caption: Decision tree for segregating amine waste based on solvent matrix to ensure compliant incineration.

References

• U.S. Environmental Protection Agency (EPA). (2024). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link][1]

• American Chemical Society (ACS). (2023). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Indiana University EHS. (2024). In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]

• Lab Manager. (2024). Proper Drain Disposal of Chemicals: Guidelines and Best Practices. Retrieved from [Link]

Sources

• 1. epa.gov [epa.gov]

Personal protective equipment for handling [1-(4-Methylphenyl)ethyl](pentan-3-YL)amine

Executive Safety Directive

STOP & READ: This compound is a lipophilic secondary amine with probable bioactive properties. Standard laboratory safety protocols (Level 1) are insufficient .

Due to the specific structural combination of a lipophilic tail (pentan-3-yl) and an aromatic core (4-methylphenyl), this substance possesses high skin permeability. Standard 4-mil nitrile gloves provide less than 2 minutes of protection against direct contact.

Immediate "Go/No-Go" Checklist

Component	Requirement	Status
Primary Barrier	Fume Hood (Certified < 1 year)	☐ Mandatory
Hand Protection	Laminate/Multi-layer (Silver Shield® or equivalent)	☐ Mandatory
Eye Protection	Chemical Splash Goggles (Indirect Vent)	☐ Mandatory
Skin Protection	Tyvek® Lab Coat (wrist-sealed)	☐ Recommended

Hazard Analysis: Structure-Activity Relationship (SAR)

Why we treat this chemical differently than standard reagents.

As no specific toxicological monograph exists for this precise isomer, we apply Read-Across Toxicology based on its pharmacophore:

• The Amine Functionality (Secondary): Like all secondary amines, it is caustic. It will cause immediate chemical burns to mucous membranes and eyes. It is a potential respiratory sensitizer.[1]

• The Lipophilic Vector (Pentan-3-yl group): This branched alkyl chain significantly increases the LogP (partition coefficient), acting as a "carrier" that facilitates rapid transport across the lipid bilayer of the stratum corneum (skin).

• The Pharmacophore (Phenethylamine analog): The [1-(4-Methylphenyl)ethyl] moiety bears structural similarity to sympathomimetic amines. Systemic absorption may result in CNS stimulation, tachycardia, or hypertensive crisis.

Technical PPE Specifications

A. Hand Protection Strategy (The Critical Failure Point)

Standard nitrile rubber swells and degrades upon contact with aromatic amines. The permeation breakthrough time is dangerously low.

Required Protocol: The "Double-Glove" System

• Inner Layer (Barrier): Low-Density Polyethylene (LDPE) / Ethylene Vinyl Alcohol (EVOH) laminate gloves (e.g., Ansell Barrier® or North Silver Shield®).

  • Function: Chemical impermeability (>480 min breakthrough).[2]

  • Drawback: Poor dexterity.

• Outer Layer (Sacrificial): 5-mil or 8-mil Nitrile.

  • Function: Dexterity, grip, and protection of the inner liner from physical tears.

  • Protocol: Change outer gloves every 30 minutes or immediately upon splash.

B. Respiratory Protection[1][3][4][5]

• Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor (OV) cartridges. N95/P100 particulate filters are useless against the amine vapors.

C. Eye & Body Defense

• Eyes: Indirect-vent chemical splash goggles. Safety glasses are prohibited due to the risk of vapor absorption through the tear ducts.

• Body: Chemical-resistant apron or Tyvek coveralls preferred over cotton lab coats, which can absorb and hold the amine against the skin.

Decision Logic: Glove Selection

The following diagram illustrates the decision matrix for selecting hand protection based on the operation scale.

Figure 1: Glove selection logic based on operational scale and risk of liquid contact.

Operational Protocol: Handling & Disposal

Phase 1: Preparation

• Verify Fume Hood operation.

• Place a disposable absorbent pad (chux) on the work surface to capture micro-droplets.

• Donning Sequence:

  • Wash hands.[1][3]

  • Don Laminate gloves (Inner).

  • Don Lab Coat (Cuffs over Laminate gloves).

  • Don Nitrile gloves (Outer - over lab coat cuffs).

  • Tape the outer glove to the lab coat if handling >100mL.

Phase 2: Synthesis/Transfer

• Liquid Transfer: Use positive displacement pipettes or glass syringes. Avoid pouring.

• Heating: Never heat in an open vessel. Use a reflux condenser with an inert gas trap (Nitrogen/Argon) to prevent vapor release.

• Quenching: If neutralizing, add acid slowly. The exotherm can volatilize the free amine.

Phase 3: Decontamination & Doffing

• Wipe Down: Wipe all tools with a 5% Citric Acid or Dilute HCl solution (converts the lipophilic amine to a water-soluble, non-volatile salt).

• Doffing Sequence (Critical):

  • Peel off Outer Nitrile gloves (turn inside out). Dispose in solid waste.

  • Remove Goggles.

  • Remove Lab Coat.

  • Remove Inner Laminate gloves (touching only the inside).

  • Wash hands with soap and cool water (warm water opens pores).

Disposal Data Table

Waste Stream	Classification	Treatment Method
Liquid Waste	Basic Organic	Neutralize with dilute acid (pH 3-5) before disposal into halogenated/non-halogenated solvent waste.
Solid Waste	Hazardous (T)	Double-bag in polyethylene; label as "Toxic Amine Contaminated".
Glassware	Contaminated	Rinse with Acetone, then soak in 1M HCl bath for 2 hours before standard wash.

Emergency Response Workflows

Scenario A: Skin Exposure

Immediate Action:

• Drench: Move immediately to safety shower/sink. Flush for 15 minutes .

• Soap: Use soft soap. Do not scrub (abrasion increases absorption).

• Medical: Seek evaluation. Inform medics of "Lipophilic Amine Exposure" (Suggest monitoring for adrenergic effects).

Scenario B: Spills (> 5mL)

The following workflow dictates the response to a spill outside primary containment.

Figure 2: Emergency spill response decision tree.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). Dermal Exposure and Chemical Resistance Guidelines for Amines. United States Department of Labor. [Link]

• PubChem. (n.d.). Compound Summary: Phenethylamine Derivatives (General Toxicology). National Library of Medicine. [Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. resynbio.com [resynbio.com]